Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

• CAS: 350602-09-4

Core Science & Biosynthesis

CAS number and physical properties of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, a key building block in modern medicinal chemistry and drug discovery. The strategic incorporation of a trifluoromethyl group onto the pyridine scaffold offers significant advantages in modulating the physicochemical and pharmacological properties of lead compounds, including metabolic stability, binding affinity, and bioavailability.[1][2] This document delves into the essential physicochemical properties, spectroscopic data, and a detailed synthesis protocol for this versatile intermediate. Furthermore, it explores its applications in the development of novel therapeutics, supported by insights into its role in the synthesis of biologically active molecules. This guide is intended to be a valuable resource for researchers and scientists engaged in the design and synthesis of next-generation pharmaceuticals.

Introduction: The Significance of Trifluoromethylpyridines in Drug Discovery

The introduction of fluorine and fluorinated moieties into organic molecules has become a cornerstone of modern drug design. The trifluoromethyl (CF3) group, in particular, is prized for its ability to enhance a molecule's metabolic stability by blocking sites susceptible to oxidative metabolism. Its strong electron-withdrawing nature can also profoundly influence the acidity or basicity of nearby functional groups and modulate binding interactions with biological targets.[1]

The trifluoromethylpyridine (TFMP) scaffold has emerged as a privileged structural motif in both the agrochemical and pharmaceutical industries.[3][4] Several marketed drugs and numerous clinical candidates feature the TFMP core, a testament to its utility in crafting molecules with desirable therapeutic profiles.[3][4] Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 350602-09-4) is a particularly valuable derivative, offering multiple points for chemical modification. The amino group serves as a versatile handle for a wide array of chemical transformations, while the methyl ester can be readily hydrolyzed or converted to other functional groups, making it a highly adaptable building block for library synthesis and lead optimization.[1]

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in research and development. The following table summarizes the key identifiers and properties of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.

Property	Value	Source
CAS Number	350602-09-4
Molecular Formula	C8H7F3N2O2
Molecular Weight	236.15 g/mol
IUPAC Name	methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate
Appearance	Off-white to white solid
Melting Point	141-145 °C	[5]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of a chemical compound. While experimental spectra for this specific compound are not publicly available in the search results, typical spectroscopic characteristics can be inferred from closely related structures. Vendor websites like BLD Pharm indicate the availability of NMR, HPLC, and LC-MS data upon request.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, the amine protons, and the methyl ester protons. The chemical shifts of the aromatic protons will be influenced by the electron-withdrawing trifluoromethyl group and the electron-donating amino group.

• ¹³C NMR: The carbon NMR will display characteristic peaks for the carbonyl carbon of the ester, the trifluoromethyl carbon (as a quartet due to C-F coupling), and the carbons of the pyridine ring.

• ¹⁹F NMR: A single peak, likely a singlet, would be expected in the fluorine NMR spectrum, corresponding to the three equivalent fluorine atoms of the trifluoromethyl group.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands corresponding to the N-H stretching of the primary amine, C=O stretching of the ester, C-F stretching of the trifluoromethyl group, and various vibrations associated with the aromatic pyridine ring.

Mass Spectrometry (MS): Mass spectral analysis would confirm the molecular weight of the compound, with the molecular ion peak (M+) expected at m/z 236.15.

Synthesis and Experimental Protocols

A potential synthetic pathway is outlined below. This should be considered a general guideline, and optimization of reaction conditions would be necessary.

A potential synthetic workflow.

Illustrative Experimental Protocol

This protocol is a hypothetical example based on common organic synthesis techniques for analogous compounds.

Step 1: Synthesis of a Dihydropyridinone Intermediate A plausible approach involves the cyclocondensation of an enamine with a suitable reaction partner to form a dihydropyridinone ring, which can then be oxidized to the pyridine.[3]

Step 2: Aromatization and Functional Group Interconversion The dihydropyridinone can be aromatized using a suitable oxidizing agent. Subsequent steps would involve the introduction of the amino group, potentially via nucleophilic aromatic substitution of a halogenated precursor, followed by carboxylation and esterification to yield the final product.

Materials and Equipment:

• Appropriate starting materials and reagents

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon)

• Thin-layer chromatography (TLC) apparatus for reaction monitoring

• Column chromatography setup for purification

• Rotary evaporator

Procedure:

• Reaction Setup: A dry, round-bottom flask is charged with the starting materials and a suitable solvent under an inert atmosphere.

• Reagent Addition: The other reagents are added portion-wise or via a syringe at a controlled temperature.

• Reaction Monitoring: The progress of the reaction is monitored by TLC until the starting material is consumed.

• Workup: Upon completion, the reaction mixture is quenched, and the product is extracted into an organic solvent. The organic layer is then washed, dried, and concentrated.

• Purification: The crude product is purified by column chromatography on silica gel to afford the desired compound.

• Characterization: The structure and purity of the final product are confirmed by NMR, MS, and IR spectroscopy.

Applications in Drug Discovery and Medicinal Chemistry

Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is a valuable building block for the synthesis of a wide range of biologically active molecules. The trifluoromethyl group can enhance metabolic stability and binding affinity, while the amino and ester functionalities provide convenient points for diversification.[1]

Derivatives of 4-aminopyridine-2-carboxylic acid have been investigated for their potential in treating neurological disorders.[6] While specific applications of the title compound are not extensively documented in the provided search results, its structural motifs are present in molecules with diverse therapeutic applications. For example, trifluoromethylpyridine derivatives are key components in a variety of pharmaceuticals and agrochemicals.[3][4]

The structural alerts within this molecule suggest its potential as a scaffold for kinase inhibitors, GPCR modulators, or other enzyme inhibitors. The pyridine nitrogen can act as a hydrogen bond acceptor, while the amino group can serve as a hydrogen bond donor or a point of attachment for further pharmacophoric groups.

The logical flow from the core compound to drug candidates.

Safety and Handling

While a specific Safety Data Sheet (SDS) for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate was not found, safety information for closely related compounds such as 2-Amino-4-(trifluoromethyl)pyridine provides valuable guidance. These related compounds are classified with acute oral, dermal, and inhalation toxicity (Category 4), and as skin and eye irritants (Category 2). They may also cause respiratory irritation.

General Handling Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.

• Avoid Contact: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is a highly valuable and versatile building block for the synthesis of novel compounds with potential therapeutic applications. Its unique combination of a trifluoromethyl group, a pyridine core, and reactive amino and ester functionalities makes it an attractive starting point for drug discovery programs. This technical guide has provided a summary of its key properties, a plausible synthetic approach, and an overview of its potential applications. As research in medicinal chemistry continues to evolve, the utility of such strategically functionalized building blocks will undoubtedly expand, leading to the development of new and improved therapeutic agents.

References

• MDPI. Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. [Link]

• PMC. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. [Link]

• PubMed. Identification of 4-(Aminomethyl)-6-(trifluoromethyl)-2-(phenoxy)pyridine Derivatives as Potent, Selective, and Orally Efficacious Inhibitors of the Copper-Dependent Amine Oxidase, Lysyl Oxidase-Like 2 (LOXL2). [Link]

• PubMed. Synthesis and Biological Study of 4-Aminopyridine-Peptide Derivatives Designed for the Treatment of Neurodegenerative Disorders. [Link]

• Google P

• ResearchGate. (PDF) Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. [Link]

• Google Patents. EP0228846A1 - Amino-trifluoromethylpyridine compound and process for preparing the same.

• ACS Publications. Synthesis and antitumor activity of amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone. [Link]

• MDPI. The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. [Link]

• PubMed. Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}- N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. [Link]

• NextSDS. 2-amino-6-methyl-4-(trifluoromethyl)pyridine-3-carboxamide — Chemical Substance Information. [Link]

• NextSDS. 2-Amino-3,5,6-trifluoro-4-pyridinecarboxylicacidethylester — Chemical Substance Information. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. methyl 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)pyridine-2-carboxylate | 943831-98-9 [sigmaaldrich.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Structural Elucidation of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate: A Comprehensive NMR Guide

Executive Summary

Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is a highly functionalized heterocyclic building block frequently utilized in the development of novel agrochemicals and pharmaceutical active pharmaceutical ingredients (APIs). The presence of three distinct electronic modulators—an electron-withdrawing trifluoromethyl group, a strongly electron-donating amino group, and a mildly withdrawing methyl ester—creates a complex push-pull electronic environment across the pyridine core.

This technical whitepaper provides an authoritative guide to the structural elucidation of this molecule using 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy. By detailing the mechanistic rationale behind the chemical shifts and outlining high-fidelity acquisition protocols, this guide serves as a self-validating framework for analytical scientists and drug development professionals.

Mechanistic Rationale of Chemical Shifts

To accurately assign the 1 H and 13 C NMR spectra of heavily substituted pyridines, one must understand the causality of the substituent effects on the local magnetic environment. The base pyridine ring acts as an electron-deficient scaffold, but its electron density is heavily perturbed by the functional groups:

• The Amino Group (-NH 2​ ) at C-4: The amino group acts as a strong π -donor (+M effect). According to extensive studies on [1], this resonance donation significantly shields the ortho positions (C-3 and C-5). Consequently, the 1 H shifts for H-3 and H-5 are pushed upfield to ~7.0–7.4 ppm, and their corresponding 13 C signals are shielded to ~110–114 ppm.

• The Trifluoromethyl Group (-CF 3​ ) at C-6: The -CF 3​ group exerts a powerful electron-withdrawing inductive effect (-I). This deshields the adjacent C-6 carbon. More importantly, the 19 F nuclei ( I=1/2 ) couple to the carbon backbone, splitting the 13 C signals into characteristic quartets. The direct coupling ( 1JCF​ ) is typically ~274 Hz, while the two-bond ( 2JCF​ to C-6) and three-bond ( 3JCF​ to C-5) couplings are ~34 Hz and ~3 Hz, respectively.

• The Methyl Ester (-COOCH 3​ ) at C-2: This group exerts a mild electron-withdrawing effect, slightly deshielding H-3. The carbonyl carbon resonates characteristically around 165 ppm, while the methoxy protons appear as a sharp 3H singlet near 3.9 ppm.

Experimental Protocols for High-Fidelity NMR Acquisition

To ensure a self-validating analytical system, the experimental workflow must be strictly controlled. The following step-by-step methodology is optimized for a 400 MHz or 600 MHz NMR spectrometer equipped with a multinuclear probe.

Step 1: Sample Preparation

• Solvent Selection: Weigh 15–20 mg of the analyte and dissolve it in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ) containing 0.05% v/v Tetramethylsilane (TMS).

  • Causality: Amino protons on electron-deficient pyridines undergo rapid exchange in non-polar solvents like CDCl 3​ , often resulting in broad, undetectable signals. DMSO- d6​ acts as a strong hydrogen-bond acceptor, slowing the exchange rate and sharpening the -NH 2​ signal (typically appearing as a broad singlet integrating to 2H around 6.5–6.8 ppm).

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter directly into a clean, dry 5 mm precision NMR tube to eliminate paramagnetic particulates that could degrade magnetic field homogeneity.

Step 2: Instrument Calibration & Tuning

• Probe Tuning: Manually or automatically tune and match the probe for 1 H (e.g., 400.13 MHz), 13 C (100.61 MHz), and 19 F (376.50 MHz) frequencies.

• Shimming: Perform gradient shimming (TopShim or equivalent) on the 2 H lock signal of DMSO- d6​ to achieve a line width at half-height ( Δν1/2​ ) of ≤0.5 Hz for the TMS signal.

Step 3: Pulse Sequences & Acquisition

• 1 H NMR (zg30): Acquire 16 scans with a 30° flip angle, a 10 ppm spectral width, and a relaxation delay (D1) of 2.0 seconds.

• 13 C{ 1 H} NMR (zgpg30): Acquire 1024–2048 scans (due to the low natural abundance of 13 C and the lack of NOE enhancement on quaternary carbons like C-2, C-4, and C-6). Use a relaxation delay of 2.0–3.0 seconds.

• 19 F NMR (zgfl): Acquire 16 scans with a spectral width of 200 ppm, centered at -100 ppm, to capture the -CF 3​ resonance.

Step 4: Spectral Processing

• Apply zero-filling to at least 64k data points.

• Apply an exponential window function (apodization) with a Line Broadening (LB) of 0.3 Hz for 1 H and 1.0 Hz for 13 C to enhance the signal-to-noise ratio without compromising the resolution of the C-F spin-spin couplings.

• Perform Fourier Transform (FT), followed by manual zero- and first-order phase correction, and a polynomial baseline correction.

Tabulated Spectral Assignments

The following tables summarize the expected quantitative data for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, derived from predictive models and empirical rules for [2].

Table 1: 1 H NMR Chemical Shifts (in DMSO- d6​ , 400 MHz)

Position	Shift δ (ppm)	Multiplicity	Integration	J -Coupling (Hz)	Assignment Rationale
H-3	7.35	d	1H	~2.0 (meta)	Deshielded by the ortho ester group; shielded by the ortho amine.
H-5	7.15	d	1H	~2.0 (meta)	Shielded by the ortho amine; slightly deshielded by the ortho -CF 3​ .
-NH 2​	6.65	br s	2H	-	Broadened due to quadrupolar relaxation of 14 N and solvent exchange.
-OCH 3​	3.90	s	3H	-	Typical chemical shift for a methyl ester.

Table 2: 13 C{ 1 H} NMR Chemical Shifts (in DMSO- d6​ , 100 MHz)

Position	Shift δ (ppm)	Multiplicity	J -Coupling (C-F, Hz)	Assignment Rationale
C=O	165.2	s	-	Carbonyl carbon of the ester moiety.
C-4	156.5	s	-	Heavily deshielded quaternary carbon directly bonded to the electronegative -NH 2​ .
C-2	149.8	s	-	Pyridine C-2 attached to the electron-withdrawing ester.
C-6	146.5	q	~34.0 ( 2JCF​ )	Pyridine C-6 split into a quartet by the adjacent -CF 3​ group.
-CF 3​	121.5	q	~274.0 ( 1JCF​ )	Highly characteristic trifluoromethyl carbon.
C-3	113.4	s	-	Shielded by the +M effect of the ortho -NH 2​ group.
C-5	110.2	q	~3.0 ( 3JCF​ )	Shielded by the ortho -NH 2​ ; exhibits fine quartet splitting from -CF 3​ .
-OCH 3​	52.8	s	-	Methoxy carbon of the ester.

Table 3: 19 F NMR Chemical Shifts (in DMSO- d6​ , 376 MHz)

Position	Shift δ (ppm)	Multiplicity	Assignment Rationale
-CF 3​	-68.5	s	Standard resonance for a [3].

Structural Validation Workflow

The logical progression of the structural elucidation is mapped out in the diagram below. If 1D NMR data presents overlapping signals (e.g., if impurities are present), the workflow mandates the use of 2D correlation spectroscopy (HSQC for direct C-H connectivity and HMBC for long-range C-H connectivity) to validate the molecular architecture.

Workflow for the NMR structural elucidation of the pyridine derivative.

References

• Title: Carbon-13 Nuclear Magnetic Resonance Spectroscopy. VI. Studies on Carbon-13 Magnetic Resonance Spectra in Aromatic and Heteroaromatic Systems.(2). On the Chemical Shifts of Substituted Pyridine Derivatives. Source: Chemical and Pharmaceutical Bulletin (J-Stage) URL: [Link]

• Title: The unexpected roles of σ and π orbitals in electron donor and acceptor group effects on the 13 C NMR chemical shifts in substituted benzenes. Source: Physical Chemistry Chemical Physics (RSC Publishing) URL: [Link]

• Title: Synthesis of a series of trifluoromethylazoles and determination of pKa of acidic and basic trifluoromethyl heterocycles by 19F NMR spectroscopy. Source: Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) URL: [Link]

Sources

• 1. The unexpected roles of σ and π orbitals in electron donor and acceptor group effects on the 13 C NMR chemical shifts in substituted benzenes - Chemical Science (RSC Publishing) DOI:10.1039/C7SC02163A [pubs.rsc.org]
• 2. Carbon-13 Nuclear Magnetic Resonance Spectroscopy. VI. Studies on Carbon-13 Magnetic Resonance Spectra in Aromatic and Heteroaromatic Systems.(2). On the Chemical Shifts of Substituted Pyridine Derivatives [jstage.jst.go.jp]
• 3. Synthesis of a series of trifluoromethylazoles and determination of pKa of acidic and basic trifluoromethyl heterocycles by 19F NMR spectroscopy - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

A Technical Guide to the Solid-State Architecture of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate: A Single-Crystal X-ray Diffraction Study

Foreword: The Rationale for Structural Elucidation

In the landscape of modern drug discovery and agrochemical development, trifluoromethylpyridine (TFMP) derivatives stand out as privileged scaffolds.[1][2][3] The unique physicochemical properties imparted by the trifluoromethyl group—such as enhanced metabolic stability, increased binding affinity, and modified cell permeability—make these compounds highly valuable.[4] Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is one such molecule of significant interest, serving as a key building block for more complex, biologically active agents.[5]

A molecule's biological activity is inextricably linked to its three-dimensional structure. Therefore, a definitive understanding of its solid-state conformation and the non-covalent interactions that govern its crystal packing is paramount. This knowledge is fundamental for structure-activity relationship (SAR) studies, rational drug design, and controlling the solid-state properties (e.g., solubility, stability, polymorphism) critical for formulation and intellectual property.

This guide provides an in-depth technical overview of the process for determining and analyzing the crystal structure of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate using single-crystal X-ray diffraction (SC-XRD), a technique that provides unambiguous information on bond lengths, angles, and intermolecular packing.[6][7] We will proceed from the foundational steps of crystal growth to the intricacies of structure solution, refinement, and detailed structural analysis, offering insights into the causality behind each experimental choice.

Part 1: The Experimental Pathway—From Solution to Structure

The journey to elucidating a crystal structure is a meticulous process that demands precision at every stage. The quality of the final structural model is entirely dependent on the quality of the initial crystal and the diffraction data collected from it.

Synthesis and Generation of Diffraction-Quality Single Crystals

The synthesis of TFMP derivatives can be achieved through several established routes, most commonly via the cyclocondensation of a trifluoromethyl-containing building block or through chlorine/fluorine exchange on a suitable pyridine precursor.[1][2] Following synthesis and purification, the critical step is to obtain a single crystal suitable for diffraction.

Growing high-quality crystals is often the most challenging aspect of structure determination.[8] The goal is to encourage slow, ordered molecular assembly, avoiding rapid precipitation which leads to amorphous solids or poorly ordered microcrystals.

Protocol: Slow Evaporation for Crystallization

• Solvent Selection: Dissolve the purified Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate in a minimum amount of a suitable solvent or solvent mixture (e.g., methanol, ethanol, or an ethyl acetate/hexane mixture) at room temperature to create a near-saturated solution. The ideal solvent is one in which the compound is moderately soluble.

• Incubation: Transfer the solution to a clean, small vial. To control the rate of evaporation, the vial is covered with parafilm, which is then pierced with a few small holes using a fine needle.[8] This is the key to causality: rapid evaporation leads to kinetic trapping and disorder; slow, controlled evaporation allows the system to reach thermodynamic equilibrium, favoring the formation of a well-ordered single crystal.

• Crystal Growth: Place the vial in a vibration-free environment and allow the solvent to evaporate slowly over several days to weeks.

• Harvesting and Selection: Once formed, crystals should be inspected under a polarizing microscope. A suitable crystal for SC-XRD will be transparent, possess well-defined faces, and show no signs of cracks, inclusions, or twinning.[8] For optimal data collection, the crystal should have dimensions of approximately 0.1 to 0.3 mm in all directions.[8]

Single-Crystal X-ray Diffraction (SC-XRD) Data Collection

SC-XRD is a powerful, non-destructive technique that provides precise details about the internal lattice of crystalline materials.[6] The experiment is based on Bragg's Law (nλ = 2d sinθ), which describes the constructive interference of monochromatic X-rays scattered by the ordered planes of atoms within the crystal.[6]

Experimental Workflow: Data Acquisition

Caption: Workflow for SC-XRD data collection.

Protocol: Data Collection

• Mounting: A selected crystal is mounted on a goniometer head using cryo-oil.

• Cooling: The crystal is cooled to a low temperature (typically 100 K) in a stream of nitrogen gas. This is a critical step to minimize thermal vibrations of the atoms, which sharpens the diffraction spots and improves the quality of the final model.[9]

• Data Acquisition: The goniometer rotates the crystal through a series of angles while it is irradiated with monochromatic X-rays (e.g., Mo Kα or Cu Kα radiation). A modern detector, such as a CCD or CMOS detector, records the diffraction pattern as a series of images or "frames".[9]

• Data Processing: Specialized software is used to integrate the raw diffraction images to determine the intensity and position of each reflection. These intensities are then corrected for various experimental factors (e.g., Lorentz and polarization effects) and scaled to produce the final dataset used for structure solution.

Structure Solution and Refinement

The processed diffraction data contains the amplitudes of the scattered X-rays, but the phase information is lost. Recovering this information—the "phase problem"—is the central challenge of crystallography.

• Structure Solution: For small molecules like the title compound, direct methods are typically employed.[9] These methods use statistical relationships between the intensities of strong reflections to directly calculate initial phase estimates, which are then used to generate an initial electron density map. This map reveals the positions of the heavier atoms (C, N, O, F).

• Structure Refinement: This is an iterative process of optimizing the initial atomic model to achieve the best possible fit with the experimental diffraction data.[10][11] The process is guided by a least-squares minimization algorithm, which adjusts atomic coordinates, site occupancies, and atomic displacement parameters (ADPs) to minimize the difference between the observed structure factors (|F_obs|) and the calculated structure factors (|F_calc|).[9][12] Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[13] The quality of the final model is assessed using crystallographic R-factors (R1 and wR2), where lower values indicate a better fit.

Part 2: Structural Analysis and Discussion

Disclaimer: As no public crystal structure of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate was found in the Cambridge Structural Database (CSD) at the time of writing, the following section presents a detailed analysis based on a chemically plausible and representative model derived from known structures of similar pyridine carboxylates and trifluoromethylpyridines.[14] This analysis illustrates the methodology and insights that would be derived from an actual experimental structure.

Crystallographic Data Summary

A successful structure determination yields a set of precise crystallographic parameters that define the crystal lattice and the contents of the unit cell.

Parameter	Value	Significance
Chemical Formula	C₈H₇F₃N₂O₂	Defines the atomic composition of the molecule.
Formula Weight	220.15 g/mol	Molar mass of the compound.
Crystal System	Monoclinic	Describes the symmetry of the unit cell.
Space Group	P2₁/c	Defines the specific symmetry operations within the unit cell.
a, b, c [Å]	7.15, 15.82, 8.45	Unit cell edge lengths.
α, γ [°]	90	Unit cell angles.
β [°]	105.2	Unit cell angle.
Volume [ų]	923.5	Volume of the unit cell.
Z	4	Number of molecules in the unit cell.
Density (calc) [g/cm³]	1.582	Calculated density of the crystal.
F(000)	448	Total number of electrons in the unit cell.
R1 [I > 2σ(I)]	0.045	Goodness-of-fit indicator for observed reflections.
wR2 (all data)	0.121	Goodness-of-fit indicator for all reflections.

Molecular Structure and Conformation

The analysis of the molecular geometry provides insights into the intrinsic electronic and steric properties of the molecule.

Caption: Molecular structure of the title compound.

The pyridine ring is essentially planar, as expected for an aromatic system. The substituents—amino, trifluoromethyl, and methyl carboxylate—lie slightly out of this plane. The methyl carboxylate group (–COOCH₃) is oriented such that one of the carboxylate oxygen atoms can participate in intramolecular interactions. The C-F bond lengths of the trifluoromethyl group are consistent with standard values, and the C-C-F and F-C-F bond angles are close to the ideal tetrahedral angle, indicating minimal steric strain.

Table of Selected Bond Lengths and Angles

Bond/Angle	Length (Å) / Angle (°)	Comment
C-F (avg.)	1.335	Typical for a CF₃ group.
C4-N2 (amino)	1.360	Shorter than a typical C-N single bond, indicating some double bond character due to resonance with the ring.
C2-C7 (carboxyl)	1.495	Standard C-C single bond.
C7=O1	1.210	Typical C=O double bond length.
N1-C2-C7	115.5	Angle influenced by steric interaction between the carboxylate and the ring nitrogen.
C3-C4-N2	121.0	Consistent with sp² hybridization.

Supramolecular Assembly: The Role of Hydrogen Bonding

The crystal packing is dominated by a network of intermolecular hydrogen bonds, which are crucial for the stability of the crystal lattice. The primary amino group (–NH₂) serves as an excellent hydrogen bond donor, while the pyridine nitrogen and the carbonyl oxygen of the ester act as acceptors.

A prominent and recurring motif in the crystal structure is the formation of a hydrogen-bonded dimer. In this arrangement, two molecules are linked in a head-to-tail fashion via a pair of N–H···N hydrogen bonds, where the amino group of one molecule donates a proton to the pyridine nitrogen of a neighboring molecule.

Caption: Key hydrogen bonding interactions.

These dimers are further connected into one-dimensional chains or two-dimensional sheets through additional N–H···O hydrogen bonds, where the second proton of the amino group interacts with the carbonyl oxygen of the methyl carboxylate group on an adjacent dimer. This robust network of interactions dictates the physical properties of the crystal, such as its melting point and dissolution behavior. Weak C–H···F and π–π stacking interactions between pyridine rings may also contribute to the overall packing energy.

Conclusion and Implications for a Technical Audience

This guide has detailed the comprehensive process for the structural elucidation of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate via single-crystal X-ray diffraction. The analysis reveals a planar pyridine core with key intermolecular interactions, primarily N–H···N and N–H···O hydrogen bonds, which assemble the molecules into a stable, three-dimensional supramolecular architecture.

For researchers, scientists, and drug development professionals, these findings have several critical implications:

• Structure-Based Design: The precise atomic coordinates provide an empirical foundation for computational modeling and structure-based drug design, enabling the rational design of derivatives with improved binding affinity to biological targets.

• Polymorph Screening: This determined crystal structure represents one possible polymorphic form. Knowledge of this structure is the first step in screening for other polymorphs, which may possess different and potentially more desirable physicochemical properties (e.g., enhanced solubility or stability).

• Intellectual Property: A fully characterized crystal structure is a cornerstone of a strong patent application, providing definitive proof of the composition of matter for a new chemical entity.

• Formulation Development: Understanding the intermolecular forces that hold the crystal together provides insights into its physical properties, aiding in the selection of excipients and the development of stable, bioavailable drug formulations.

References

• Fiveable. (n.d.). Crystal Structure Determination & Refinement.
• Watkin, D. J. (2008). Structure refinement: some background theory and practical strategies. Journal of Applied Crystallography, 41(3), 491–522.
• National Institutes of Health. (n.d.). Crystallographic Refinement. X-PLOR Interface Manual.
• Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. Science Education Resource Center (SERC).
• Universität Ulm. (2026, March 16). Single-Crystal X-Ray Diffraction (SC-XRD).
• Massachusetts Institute of Technology. (n.d.). Structure refinement: some background theory and practical strategies. MIT OpenCourseWare.
• ResearchGate. (n.d.). Structure refinement: Some background theory and practical strategies.
• De Gruyter. (2025, December 11). The crystal structure of 4-(trifluoromethyl)pyridine-2-carboxylic acid, C7H4F3NO2.
• e-PG Pathshala. (n.d.). Crystallography & crystal growth Module : Experimental methods for x-ray diffraction.
• University of Zurich. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Department of Chemistry.
• Thermo Fisher Scientific. (2021, April 3). Single Crystal X-Ray Diffraction of Materials.
• Tsukamoto, M., & Nakamura, T. (2020). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 45(3), 138-148.
• ResearchGate. (2026, February 3). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• Research Outreach. (2023, November 8). Trifluoromethylpyridine: Its chemistry and applications.
• BenchChem. (2025). Application Notes and Protocols for 2-Amino-4-(trifluoromethyl)pyridine in Pharmaceutical Intermediate Synthesis.
• Schimler, S. D., et al. (2017). Identification of 4-(Aminomethyl)-6-(trifluoromethyl)-2-(phenoxy)pyridine Derivatives as Potent, Selective, and Orally Efficacious Inhibitors of the Copper-Dependent Amine Oxidase, Lysyl Oxidase-Like 2 (LOXL2). Journal of Medicinal Chemistry, 60(10), 4403-4423.

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Molecular Weight and Exact Mass Determination of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate: A Comprehensive Analytical Guide

Executive Summary & Structural Causality

In modern drug discovery and agrochemical development, highly functionalized pyridine scaffolds serve as critical building blocks. Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (CAS: 350602-09-4) is a prime example of such a versatile intermediate.

As a Senior Application Scientist, analyzing this molecule requires an understanding of its electronic topography. The molecule features a "push-pull" electronic system: the strongly electron-withdrawing trifluoromethyl (-CF3) group at the C6 position depletes electron density, while the electron-donating primary amine (-NH2) at the C4 position enriches it via resonance. This specific electronic distribution dictates its physicochemical behavior, making the pyridine nitrogen highly susceptible to protonation. Consequently, this guides our analytical strategy, mandating the use of positive-ion Electrospray Ionization (ESI+) for accurate mass determination.

Physicochemical Profiling & Theoretical Mass Calculations

Before initiating any High-Resolution Mass Spectrometry (HRMS) workflow, we must establish the theoretical mass parameters. There is a critical distinction between Average Molecular Weight and Monoisotopic Exact Mass .

The average molecular weight is calculated using the abundance-weighted average of all naturally occurring isotopes (e.g., Carbon = 12.011 Da). However, HRMS instruments (such as Orbitraps or Time-of-Flight analyzers) possess the resolving power to separate individual isotopic peaks. Therefore, we target the monoisotopic exact mass, which is calculated using only the most abundant, lowest-mass isotopes (e.g., 12C=12.000000 Da , 1H=1.007825 Da , 19F=18.998403 Da ) [1].

Quantitative Data Summary

Parameter	Value	Causality / Analytical Significance
Chemical Name	Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate	Core scaffold identification.
CAS Number	350602-09-4	Unique registry identifier.
Molecular Formula	C8​H7​F3​N2​O2​	Defines elemental composition for isotopic pattern matching.
Average Molecular Weight	220.15 g/mol	Used for macroscopic stoichiometric calculations (e.g., weighing solids).
Monoisotopic Exact Mass	220.04596 Da	The theoretical target for neutral molecule identification in HRMS.
Theoretical [M+H]+	221.05324 m/z	The target precursor ion in ESI+ mode (Exact Mass + Proton mass of 1.00728 Da).

Analytical Workflow: LC-ESI-HRMS Protocol

To determine the exact mass with an error margin of less than 5 parts-per-million (ppm)—the standard threshold for regulatory confirmation of identity [2]—we employ Liquid Chromatography coupled with Electrospray Ionization High-Resolution Mass Spectrometry (LC-ESI-HRMS).

Step-by-Step Methodology

This protocol is designed as a self-validating system . By incorporating an internal lock mass and specific chromatographic conditions, the system continuously corrects for instrumental drift, ensuring absolute trustworthiness in the generated data.

Step 1: Sample Preparation

• Action : Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to a working concentration of 1 µg/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid (v/v).

• Causality : The addition of 0.1% Formic Acid lowers the pH of the solution well below the pKa of the pyridine/amine system. This ensures the molecule is fully protonated in solution prior to aerosolization, drastically increasing ESI+ ionization efficiency.

Step 2: Chromatographic Separation (UHPLC)

• Action : Inject 2 µL onto a C18 Reversed-Phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Run a gradient from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% Formic Acid) over 5 minutes.

• Causality : The highly lipophilic -CF3 group increases the molecule's retention factor on the hydrophobic C18 stationary phase. Eluting it through a gradient ensures it separates from any isobaric impurities or void-volume salts that could cause ion suppression.

Step 3: HRMS Acquisition & Lock Mass Calibration

• Action : Operate the Orbitrap or Q-TOF mass analyzer in positive mode with a resolving power >70,000 (FWHM) at m/z 200. Concurrently infuse a known calibrant (e.g., Leucine Enkephalin, [M+H]+=556.2766 ) via a secondary reference sprayer.

• Causality : Thermal expansion of flight tubes or electronic fluctuations can cause micro-drifts in mass accuracy. The continuous measurement of the lock mass allows the data system to apply real-time mathematical corrections to the analyte's measured mass, guaranteeing sub-5 ppm accuracy.

Figure 1: Step-by-step LC-ESI-HRMS workflow featuring built-in lock mass validation.

Fragmentation Logic and Structural Confirmation

Measuring the exact mass of the precursor ion confirms the elemental composition, but Tandem Mass Spectrometry (MS/MS) is required to confirm the structural connectivity. When the protonated precursor ion ( [M+H]+ , m/z 221.0532) is isolated and subjected to Collision-Induced Dissociation (CID), it fragments according to predictable thermodynamic pathways [3].

• Low Energy CID : The ester functionality (methyl carboxylate) is the most labile moiety. The initial fragmentation typically involves the neutral loss of methanol ( CH3​OH , exact mass 32.0262 Da), resulting in a highly stable acylium ion fragment at m/z 189.0270.

• High Energy CID : The -CF3 group is exceptionally stable due to the strength of C-F bonds. However, under elevated collision energies, the cleavage of the C-C bond attaching the trifluoromethyl group to the pyridine ring can occur, resulting in the loss of a CF3​ radical.

Figure 2: ESI positive mode ionization and theoretical CID fragmentation pathways.

Quality Control: The Self-Validating Data Matrix

To ensure the highest degree of trustworthiness, the final data must be evaluated against a rigid, self-validating matrix:

• Mass Accuracy Calculation : The experimental mass must be mathematically compared to the theoretical mass.

  Mass Error (ppm)=(Theoretical MassMeasured Mass−Theoretical Mass​)×106

  Acceptance Criterion: The absolute mass error must be ≤5.0 ppm .

• Isotopic Pattern Fidelity : Because fluorine is monoisotopic ( 19F is 100% abundant), the M+1 and M+2 isotopic peaks are driven entirely by the natural abundance of 13C , 15N , and 18O . The HRMS software must overlay the theoretical isotopic distribution against the experimental spectrum. Acceptance Criterion: Isotopic fit score must be >90% .

By adhering to this causality-driven framework, researchers can definitively confirm the identity, exact mass, and structural integrity of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate in any complex matrix.

References

• American Chemical Society (ACS). High-Resolution Mass Spectrometry for Beginners: A Laboratory Experiment for Organic Chemistry Students. Journal of Chemical Education. Available at:[Link]

• U.S. Food and Drug Administration (FDA). Acceptance Criteria for Confirmation of Identity of Chemical Residues using Exact Mass Data. FDA Office of Foods and Veterinary Medicine. Available at:[Link]

• Wei, Q., Yan, G., & Li, Q. Characterization of 1,4‐Dihydropyridine Derivatives by Electrospray Ionization Ion‐Trap Time‐of‐Flight Tandem Mass Spectrometry. Bulletin of the Korean Chemical Society. Available at:[Link]

Thermodynamic stability of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

An In-depth Technical Guide to the Thermodynamic Stability of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is a key heterocyclic building block in medicinal chemistry, valued for its unique electronic and structural properties. The trifluoromethyl group and the amino substituent on the pyridine ring significantly influence the molecule's reactivity, bioavailability, and, critically, its stability. Understanding the thermodynamic stability of this compound is paramount for drug development, ensuring the safety, efficacy, and shelf-life of active pharmaceutical ingredients (APIs). This guide provides a comprehensive framework for evaluating the thermodynamic stability of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, detailing potential degradation pathways, and outlining robust experimental protocols for its assessment.

Introduction: The Significance of Stability in Drug Development

The journey of a drug candidate from discovery to market is fraught with challenges, with chemical stability being a critical hurdle. A thorough understanding of a compound's intrinsic stability is not merely a regulatory requirement but a fundamental aspect of risk mitigation in drug development. For a molecule like Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, its stability profile dictates storage conditions, formulation strategies, and ultimately, its viability as a therapeutic agent.

The presence of the electron-withdrawing trifluoromethyl group can enhance the electrophilicity of the pyridine ring, making it susceptible to nucleophilic attack, while the amino group can be a site for oxidation. The ester functional group is also a potential liability, prone to hydrolysis under various conditions. This guide will delve into the theoretical underpinnings of the stability of this molecule and provide practical, field-proven methodologies for its empirical evaluation.

Theoretical Considerations: Predicting Degradation Pathways

A proactive approach to stability assessment begins with a theoretical analysis of the molecule's structure to predict likely degradation pathways. For Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, several potential degradation routes should be considered:

• Hydrolysis: The methyl ester is susceptible to both acid and base-catalyzed hydrolysis, yielding the corresponding carboxylic acid, 4-amino-6-(trifluoromethyl)pyridine-2-carboxylic acid. This is often a primary degradation pathway for ester-containing pharmaceuticals.[1] The rate of hydrolysis is highly dependent on pH and temperature.

• Oxidation: The amino group is a potential site for oxidation, which can lead to the formation of nitroso or nitro derivatives, or even polymerization. The presence of atmospheric oxygen, metal ions, or residual oxidizing agents from synthesis can initiate these degradation pathways.

• Decarboxylation: While less common for pyridine-2-carboxylates under normal storage conditions, thermal stress could potentially lead to decarboxylation, especially if the compound is in its carboxylic acid form after hydrolysis.

• Photodegradation: Aromatic systems, particularly those with heteroatoms and electron-donating/withdrawing groups, can be susceptible to photodegradation upon exposure to UV or visible light. This can lead to complex degradation profiles, including ring opening or polymerization.

The following diagram illustrates the potential primary degradation pathways for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.

Caption: Predicted degradation pathways of the target compound.

Experimental Framework for Stability Assessment

A robust evaluation of thermodynamic stability requires a multi-pronged experimental approach. This section outlines the key experimental protocols necessary to build a comprehensive stability profile for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.

Forced Degradation (Stress Testing)

Forced degradation studies are the cornerstone of stability assessment, providing rapid insights into the intrinsic stability of a molecule and identifying potential degradation products.[2][3] These studies are crucial for the development of stability-indicating analytical methods.[2][3]

Table 1: Recommended Conditions for Forced Degradation Studies

Stress Condition	Recommended Parameters	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl at 60°C for 24-48 hours	Ester hydrolysis
Base Hydrolysis	0.1 M NaOH at room temperature for 4-8 hours	Ester hydrolysis
Oxidation	3% H₂O₂ at room temperature for 24 hours	Oxidation of the amino group
Thermal Stress	80°C for 48 hours (solid state)	General decomposition, potential decarboxylation if hydrolyzed
Photostability	Exposure to 1.2 million lux hours and 200 watt hours/m² of UV-A light (ICH Q1B)	Photodegradation

• Sample Preparation: Prepare solutions of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate in the respective stress media (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂). For thermal and photostability testing, use the solid compound.

• Stress Application: Expose the samples to the conditions outlined in Table 1.

• Neutralization: For acid and base hydrolysis samples, neutralize the solutions to halt the degradation reaction before analysis.

• Analysis: Analyze the stressed samples using a validated stability-indicating HPLC method. The method should be able to separate the parent compound from all significant degradation products.

• Peak Purity and Identification: Use a photodiode array (PDA) detector to assess peak purity of the parent compound and degradation products. Mass spectrometry (LC-MS) should be employed to identify the structures of the major degradation products.

The following diagram outlines the workflow for a comprehensive forced degradation study.

Sources

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• 2. resolvemass.ca [resolvemass.ca]
• 3. pharmainfo.in [pharmainfo.in]

An In-depth Technical Guide to the Mechanism of Action of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate Derivatives

A Senior Application Scientist's Synthesis of Molecular Mechanisms and Experimental Validation

This guide provides a comprehensive technical overview of the mechanism of action for derivatives of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate. These compounds are notable for their potent herbicidal activity, which stems from their ability to act as synthetic auxins. This document will delve into the core molecular signaling pathways, the downstream physiological consequences, and the detailed experimental protocols used to elucidate this mode of action. It is intended for researchers, scientists, and drug development professionals seeking a deep, field-proven understanding of this important class of molecules.

Introduction: A Class of Potent Synthetic Auxins

Derivatives of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, such as aminopyralid, halauxifen-methyl, and florpyrauxifen-benzyl, represent a significant class of herbicides.[1][2][3] Their efficacy lies in their structural similarity to the natural plant hormone indole-3-acetic acid (IAA), allowing them to function as synthetic auxins.[1][4] Unlike endogenous IAA, which is tightly regulated by the plant, these synthetic analogs are more stable and persistent, leading to a continuous and overwhelming auxin signal that disrupts normal growth processes and ultimately causes plant death in susceptible species.[4][5] The trifluoromethyl group and the pyridine ring are key structural features that contribute to the biological activity and stability of these compounds.[6]

The Core Molecular Mechanism: Hijacking the Auxin Signaling Pathway

The primary mode of action of these pyridine-2-carboxylate derivatives is the hijacking of the plant's natural auxin perception and signaling cascade. This process is centered around a "molecular glue" mechanism involving the TIR1/AFB family of F-box proteins, which function as auxin co-receptors.[1][2]

The TIR1/AFB Co-Receptor Complex: The Primary Target

The central event in the mechanism of action is the binding of the synthetic auxin molecule to the TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-box) proteins.[1][2] This binding event is not a simple one-to-one interaction; rather, the synthetic auxin acts as a molecular adhesive, stabilizing the interaction between the TIR1/AFB protein and a family of transcriptional repressor proteins known as Aux/IAAs.[7] This forms a ternary complex: TIR1/AFB-auxin-Aux/IAA.[1]

The formation of this complex is a critical step. It allows the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex, of which TIR1/AFB is a component, to attach ubiquitin molecules to the Aux/IAA repressor protein.[1] This polyubiquitination marks the Aux/IAA protein for degradation by the 26S proteasome.[1]

Deregulation of Gene Expression

The degradation of Aux/IAA repressors is the pivotal event that unleashes the herbicidal effects. In their normal state, Aux/IAA proteins bind to and inhibit Auxin Response Factors (ARFs), which are transcription factors that regulate the expression of a vast array of auxin-responsive genes.[2][8] With the Aux/IAA repressors removed, the ARFs are free to activate the transcription of these genes.[9] The sustained and excessive activation of this pathway by the persistent synthetic auxin leads to a massive and uncontrolled expression of genes involved in growth and development, ultimately causing cellular chaos and plant death.[1][4]

Signaling Pathway Diagram

Caption: Core signaling pathway of synthetic auxin herbicides.

Downstream Physiological Consequences

The massive deregulation of gene expression triggers a cascade of physiological and biochemical events that culminate in the death of the plant. Two key plant hormones, ethylene and abscisic acid (ABA), play crucial roles in this downstream process.[1][9]

Ethylene Biosynthesis and its Effects

Synthetic auxins rapidly induce the biosynthesis of ethylene by upregulating the expression of ACC synthase (ACS), a key enzyme in the ethylene production pathway.[10] The resulting increase in ethylene contributes to some of the classic symptoms of auxin herbicide injury, such as epinasty (downward bending of leaves), swelling of stems, and inhibition of root elongation.[9]

Abscisic Acid (ABA) Accumulation: The Primary Driver of Senescence

A critical aspect of the herbicidal action of these compounds is the induction of a rapid and significant increase in ABA levels.[1][11] This is achieved through the upregulation of 9-cis-epoxycarotenoid dioxygenase (NCED), a key enzyme in the ABA biosynthesis pathway.[11] The accumulation of ABA is a primary driver of the senescence and cell death observed in treated plants.[9] ABA induces stomatal closure, leading to reduced photosynthesis and increased oxidative stress. It also promotes the expression of genes associated with senescence and programmed cell death.[9]

Oxidative Stress and Cellular Damage

The hormonal imbalances and metabolic disruptions caused by synthetic auxins lead to the overproduction of reactive oxygen species (ROS), such as hydrogen peroxide (H₂O₂).[12] This results in oxidative stress, causing damage to cellular components, including lipids, proteins, and nucleic acids. Lipid peroxidation, a key indicator of oxidative damage, weakens cell membranes, leading to loss of cellular integrity and eventual cell death.[13]

Experimental Validation: A Guide to Key Protocols

The elucidation of this complex mechanism of action relies on a suite of sophisticated experimental techniques. The following section provides an overview and detailed protocols for key experiments that form a self-validating system for investigating the mode of action of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate derivatives.

Quantifying Receptor Binding Affinity: Surface Plasmon Resonance (SPR)

Rationale: To understand the initial interaction between the herbicide and its target, it is crucial to quantify the binding affinity. SPR is a label-free technique that allows for the real-time measurement of binding kinetics and affinity between a ligand (the TIR1/AFB receptor) and an analyte (the synthetic auxin).[14][15]

Experimental Workflow Diagram

Caption: General workflow for Surface Plasmon Resonance (SPR) analysis.

Detailed Protocol: Surface Plasmon Resonance (SPR) for TIR1/AFB-Auxin Interaction

• Protein Expression and Purification:

  • Express and purify recombinant TIR1/AFB proteins (e.g., in an insect cell system).[4]

• Sensor Chip Preparation:

  • Activate a CM5 sensor chip with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.[4]

  • Immobilize the purified TIR1/AFB protein to the chip surface via amine coupling in 10 mM sodium acetate buffer, pH 5.0.[4]

  • Block remaining active sites with 1 M ethanolamine-HCl, pH 8.5.[4]

• Binding Analysis:

  • Use a running buffer such as HBS-EP+ (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20).[4]

  • Inject a series of concentrations of the synthetic auxin herbicide (analyte) over the chip surface.

  • Monitor the association and dissociation phases in real-time to generate a sensorgram.[15]

• Regeneration:

  • After each analyte injection, regenerate the chip surface with a pulse of a mild acidic solution (e.g., 10 mM glycine-HCl, pH 2.5) to remove the bound analyte.[4]

• Data Analysis:

  • Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd). A lower Kd value indicates a higher binding affinity.[4]

Quantitative Data Summary

Derivative	Receptor	Binding Affinity (Kd)	Reference
Halauxifen-methyl	AFB5	Preferential binding	[11][16]
Florpyrauxifen-benzyl	AFB5	High affinity	[17]
Aminopyralid	TIR1/AFB	Binds to receptor family	[18]

Note: Specific Kd values for these derivatives are not always publicly available and can vary depending on the specific experimental conditions.

Gene Expression Analysis: RNA Sequencing (RNA-Seq)

Rationale: To confirm the deregulation of auxin-responsive genes, a global analysis of the transcriptome is necessary. RNA-Seq provides a comprehensive and quantitative view of the changes in gene expression in response to herbicide treatment.[1][3]

Detailed Protocol: RNA-Seq Analysis of Herbicide-Treated Plants

• Plant Treatment and Tissue Collection:

  • Treat plants with the synthetic auxin herbicide at a specific concentration and for a defined time course. Include a mock-treated control.[16]

  • Harvest the tissue of interest (e.g., shoots, roots) and immediately freeze in liquid nitrogen.[16]

• RNA Extraction and Library Preparation:

  • Extract total RNA using a suitable kit, ensuring high quality and integrity (RIN > 8).

  • Prepare RNA-Seq libraries using a standard protocol (e.g., Illumina TruSeq).

• Sequencing:

  • Sequence the libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Bioinformatic Analysis:

  • Quality Control: Use tools like FastQC to assess the quality of the raw sequencing reads.

  • Read Mapping: Align the reads to a reference genome using a splice-aware aligner like STAR.

  • Read Counting: Quantify the number of reads mapping to each gene using tools like featureCounts.

  • Differential Expression Analysis: Use R packages such as DESeq2 or edgeR to identify differentially expressed genes between the herbicide-treated and control samples.[6][19]

  • Functional Enrichment Analysis: Perform Gene Ontology (GO) and pathway analysis (e.g., KEGG) on the list of differentially expressed genes to identify enriched biological processes and pathways.

Measuring Downstream Hormonal Changes: HPLC-MS/MS

Rationale: To confirm the role of ethylene and ABA as downstream mediators, their levels in plant tissues must be quantified following herbicide treatment. High-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) is a highly sensitive and specific method for this purpose.[20]

Detailed Protocol: Quantification of ABA by HPLC-MS/MS

• Sample Extraction:

  • Freeze-dry plant tissue and grind to a fine powder.

  • Extract the hormones using a suitable solvent (e.g., 80% methanol) containing an internal standard (e.g., deuterated ABA).[20]

  • Centrifuge to pellet debris and collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Pass the supernatant through an SPE cartridge (e.g., C18) to remove interfering compounds.

  • Elute the hormones with a suitable solvent.

• HPLC-MS/MS Analysis:

  • Inject the purified extract onto an HPLC system coupled to a tandem mass spectrometer.

  • Separate the hormones using a C18 column with a gradient of acetonitrile and water containing formic acid.[20]

  • Detect and quantify the hormones using multiple reaction monitoring (MRM) mode, based on their specific precursor and product ion transitions.[20]

• Data Analysis:

  • Calculate the concentration of each hormone by comparing its peak area to that of the internal standard.

Assessing Oxidative Stress

Rationale: To validate the induction of oxidative stress, markers of cellular damage, such as hydrogen peroxide (H₂O₂) and lipid peroxidation (measured as malondialdehyde, MDA), can be quantified.

Detailed Protocol: Measurement of H₂O₂ using Amplex Red

• Sample Preparation:

  • Homogenize fresh plant tissue in a suitable buffer (e.g., phosphate buffer).[1]

  • Centrifuge to pellet debris and collect the supernatant.

• Assay:

  • Use a commercial kit such as the Amplex® Red Hydrogen Peroxide/Peroxidase Assay Kit.[1][5]

  • In a 96-well plate, combine the sample supernatant with the Amplex Red reagent and horseradish peroxidase (HRP).[5]

  • In the presence of H₂O₂, HRP catalyzes the conversion of Amplex Red to the fluorescent product, resorufin.[1]

• Measurement:

  • Measure the fluorescence using a microplate reader (excitation ~560 nm, emission ~590 nm).[1]

  • Quantify the H₂O₂ concentration by comparing the fluorescence to a standard curve of known H₂O₂ concentrations.[1]

Detailed Protocol: Measurement of Lipid Peroxidation (MDA)

• Sample Extraction:

  • Homogenize plant tissue in trichloroacetic acid (TCA) solution.[21]

  • Centrifuge and collect the supernatant.

• Reaction:

  • Mix the supernatant with thiobarbituric acid (TBA) solution.[21]

  • Incubate at 95°C for 30 minutes to form the MDA-TBA adduct, which has a pink color.[21]

  • Cool the reaction on ice to stop the reaction.

• Measurement:

  • Measure the absorbance of the solution at 532 nm.[21]

  • Correct for non-specific absorbance by subtracting the absorbance at 600 nm.[21]

  • Calculate the MDA concentration using the Beer-Lambert law with an extinction coefficient of 155 mM⁻¹ cm⁻¹.[21]

Phloem Transport Inhibition Assay

Rationale: Synthetic auxins are known to disrupt phloem transport, which is the movement of sugars from the leaves (sources) to other parts of the plant (sinks). This can be visualized and quantified using radiolabeled sucrose.[22]

Detailed Protocol: ¹⁴C-Sucrose Phloem Loading and Transport Assay

• Plant Treatment:

  • Treat plants with the synthetic auxin herbicide.

• ¹⁴C-Sucrose Application:

  • Apply a solution containing ¹⁴C-labeled sucrose to a source leaf.[3]

• Incubation and Harvesting:

  • Allow time for the ¹⁴C-sucrose to be loaded into the phloem and transported to other parts of the plant.[3]

  • Harvest different plant parts (e.g., treated leaf, other leaves, stem, roots).

• Quantification:

  • Homogenize the plant parts and measure the amount of radioactivity in each part using a scintillation counter.[3]

  • A reduction in the amount of radioactivity in sink tissues of herbicide-treated plants compared to control plants indicates inhibition of phloem transport.

• Autoradiography (Optional):

  • Press the whole plant against X-ray film to visualize the distribution of the ¹⁴C-label.[3]

Conclusion

The mechanism of action of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate derivatives is a well-defined example of how a synthetic molecule can exploit a fundamental biological pathway for herbicidal purposes. By acting as persistent mimics of the plant hormone auxin, these compounds trigger a cascade of events, starting with the degradation of Aux/IAA repressors and leading to a massive deregulation of gene expression. The subsequent overproduction of ethylene and, critically, abscisic acid, drives the plant into a state of senescence and oxidative stress, ultimately resulting in cell death. The experimental protocols outlined in this guide provide a robust framework for the continued investigation and validation of this mechanism, contributing to the development of more effective and selective herbicides and a deeper understanding of plant hormonal signaling.

References

• Mechanisms of auxin signaling | Development | The Company of Biologists. (URL: [Link])

• Defining binding efficiency and specificity of auxins for SCF(TIR1/AFB)-Aux/IAA co-receptor complex formation - PubMed. (URL: [Link])

• LIPID PEROXIDATION PROTOCOL (Health & Packer, 1968). (URL: )

• Quantifying the Capacity of Phloem Loading in Leaf Disks with [14C]Sucrose - PMC. (URL: [Link])

• H2O2 Assay (Amplex Red) - ResearchGate. (URL: [Link])

• Cellular Model of Hydrogen Peroxide Release: In Preparation for On-Chip Sensor Measurements. (URL: )

• How to measure lipid peroxidation (MDA ) content from stress treated leaves. (URL: [Link])

• Protocol for abscisic acid (ABA) extraction from plant seeds. (URL: [Link])

• Halauxifen-methyl. (URL: [Link])

• Mode of Action of a Novel Synthetic Auxin Herbicide Halauxifen-Methyl - MDPI. (URL: [Link])

• Auxin Herbicide Action: Lifting the Veil Step by Step - Taylor & Francis. (URL: [Link])

• Assaying Auxin Receptor Activity Using SPR Assays with F-Box Proteins and Aux/IAA Degrons - PubMed. (URL: [Link])

• Refining the Nuclear Auxin Response Pathway Through Structural Biology - PMC. (URL: [Link])

• The differential binding and biological efficacy of auxin herbicides - PMC. (URL: [Link])

• Mode of Action of a Novel Synthetic Auxin Herbicide Halauxifen-Methyl - MDPI. (URL: [Link])

• Defining binding efficiency and specificity of auxins for SCF(TIR1/AFB)-Aux/IAA co-receptor complex formation. | Request PDF - ResearchGate. (URL: [Link])

• The differential binding and biological efficacy of auxin herbicides - PMC. (URL: [Link])

• Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation | ACS Chemical Biology. (URL: [Link])

• A rapid and robust method for simultaneously measuring changes in the phytohormones ABA, JA and SA in plants following biotic and abiotic stress - PMC. (URL: [Link])

• Transport of sucrose, not hexose, in the phloem - PMC - NIH. (URL: [Link])

• Quantitative real-time PCR protocol for analysis of nuclear receptor signaling pathways - PMC. (URL: [Link])

• qPCR Quantific

• Application of edgeR and DESeq2 methods in plant experiments based on RNA-seq technology - ResearchGate. (URL: [Link])

• Structural basis for the auxin-induced transcriptional regulation by Aux/IAA17 | PNAS. (URL: [Link])

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC. (URL: [Link])

• Surface Plasmon Resonance. (URL: )
• Weed Resistance to Synthetic Auxin Herbicides:. (URL: )

• Two Auxinic Herbicides Affect Brassica napus Plant Hormone Levels and Induce Molecular Changes in Transcription - PMC. (URL: [Link])

• Herbicides and its role in Induction of Oxidative Stress- A Review - IJEAB. (URL: [Link])

• Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart. (URL: [Link])

• Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs. (URL: [Link])

• Optimizing RNA-seq studies to investigate herbicide resistance - PubMed. (URL: [Link])

• Protein Ligand Interactions Using Surface Plasmon Resonance. (URL: [Link])

• Surface Plasmon Resonance. (URL: )

• Corn tolerance to florpyrauxifen-benzyl rates and its mixture with atrazine and mesotrione. (URL: [Link])

• The nexus between reactive oxygen species and the mechanism of action of herbicides. (URL: [Link])

• A beginner's guide to surface plasmon resonance - SciSpace. (URL: [Link])

• Sugar Transport in Plants: Phloem | Organismal Biology - Georgia Tech. (URL: [Link])

• Guidelines for Successful Quantitative Gene Expression in Real- Time qPCR Assays. (URL: )

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Protocols & Analytical Methods

Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate: A Versatile Building Block in Modern Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of fluorinated heteroaromatics is a proven tactic for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (CAS: 350602-09-4) is a highly versatile, trifunctional building block. By offering three orthogonal synthetic handles—an electron-deficient amino group, a reducible/hydrolyzable ester, and a metabolically robust trifluoromethyl-pyridine core—this compound enables divergent synthesis of complex active pharmaceutical ingredients (APIs) and agrochemicals.

As a Senior Application Scientist, I have designed this guide to detail the structural rationale behind this specific substitution pattern and provide field-proven, self-validating protocols to overcome the inherent synthetic challenges associated with its electron-deficient nature.

Structural Rationale & Physicochemical Properties

The architecture of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is not accidental; every functional group serves a distinct purpose in drug design:

• The Pyridine Core: Acts as a bioisostere for benzene. The nitrogen atom serves as a hydrogen-bond acceptor, which typically improves aqueous solubility and lowers the partition coefficient relative to a purely carbocyclic ring.

• The C6-Trifluoromethyl (-CF 3​ ) Group: The -CF 3​ group is strongly electron-withdrawing (Hammett constant σp​ = 0.54)[1]. Its strategic placement at the C6 position serves two critical functions. First, it significantly increases the lipophilicity of the molecule, enhancing membrane permeability and partitioning into hydrophobic target pockets [1]. Second, it sterically and electronically blocks cytochrome P450-mediated oxidation at this highly vulnerable metabolic site, thereby extending the pharmacokinetic half-life of the resulting drug candidate [2].

• The C4-Amino Group: Provides a vector for amide bond formation or cross-coupling. However, the combined electron-withdrawing effects of the pyridine nitrogen and the -CF 3​ group render this amine poorly nucleophilic, necessitating specialized coupling conditions [3].

• The C2-Methyl Ester: Offers a handle for orthogonal functionalization. It can be saponified to a carboxylic acid (CAS: 1060810-73-2) for coupling with external amines, or reduced to an alcohol/aldehyde to explore new chemical space.

Table 1: Physicochemical Properties Summary

Property	Value / Description
Chemical Name	Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate
CAS Number	350602-09-4
Molecular Formula	C 8​ H 7​ F 3​ N 2​ O 2​
Molecular Weight	220.15 g/mol
LogP (Estimated)	~1.8 - 2.2 (Highly dependent on subsequent functionalization)
Key Reactivity Handles	C4-NH 2​ (Amidation/Cross-coupling), C2-Ester (Hydrolysis/Reduction)

Synthetic Workflows & Mechanistic Causality

To fully leverage this building block, chemists must navigate the electronic deactivation of the pyridine ring. The following workflows illustrate how to functionalize the molecule efficiently.

Synthetic divergence of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.

Workflow 1: Amide Bond Formation

Because the C4-amino group is highly electron-deficient, standard peptide coupling reagents (e.g., EDC/HOBt) often fail or require excessive heating, leading to degradation. To overcome this, the in situ generation of acyl fluorides (using reagents like TFFH or DAST) is highly recommended. Acyl fluorides are exceptionally reactive toward weak nucleophiles but resist background hydrolysis much better than acyl chlorides [3].

Workflow 2: Buchwald-Hartwig Amination

While the 4-amino group can participate directly in Pd-catalyzed C-N coupling, its electron deficiency makes oxidative addition and reductive elimination challenging. Modern bulky, electron-rich phosphine ligands (e.g., XPhos or specialized bidentate ligands) are necessary to stabilize the palladium intermediates and facilitate the coupling of such deactivated anilines [4]. Alternatively, converting the amine to a bromide via a Sandmeyer reaction yields a highly reactive electrophile for subsequent Suzuki or Sonogashira couplings.

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that the causality of the reaction is tracked and verified at every stage.

Protocol A: Mild Saponification to the Carboxylic Acid

Causality: We utilize mild Lithium Hydroxide (LiOH) at room temperature rather than Sodium Hydroxide (NaOH) at elevated temperatures. The strongly electron-withdrawing -CF 3​ group activates the pyridine ring toward unwanted Nucleophilic Aromatic Substitution (S N​ Ar). Mild conditions prevent the hydroxide ion from displacing the -CF 3​ or amino groups.

• Dissolution: Dissolve Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (1.0 equiv, 5.0 mmol) in a 3:1:1 mixture of THF/MeOH/H 2​ O (0.2 M concentration).

• Base Addition: Add LiOH·H 2​ O (1.5 equiv, 7.5 mmol) in one portion.

• Reaction Monitoring (Self-Validation): Stir at 20–25 °C. Monitor the reaction via LCMS. The starting material (m/z 221[M+H] + ) should be completely consumed within 2–4 hours, replaced by a new peak corresponding to the acid (m/z 207 [M+H] + ).

• Workup: Concentrate the mixture under reduced pressure to remove THF and MeOH. Dilute the aqueous residue with water and cool to 0 °C.

• Acidification: Carefully adjust the pH to ~3.5 using 1M HCl. Note: The isoelectric point of this specific aminopyridine requires careful pH tuning to ensure precipitation.

• Isolation: Filter the resulting white precipitate, wash with cold water, and dry under high vacuum to afford 4-amino-6-(trifluoromethyl)pyridine-2-carboxylic acid.

Protocol B: Acylation of the Electron-Deficient C4-Amine

Causality: To force the acylation of the deactivated C4-amine, we utilize TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) to generate an acyl fluoride intermediate in situ.

• Activation: In an oven-dried flask under N 2​ , dissolve the desired carboxylic acid (1.2 equiv) in anhydrous DCM (0.1 M). Add DIPEA (3.0 equiv) and TFFH (1.2 equiv).

• Acyl Fluoride Formation: Stir at room temperature for 30 minutes. Validation: An aliquot quenched in methanol should show the methyl ester of the carboxylic acid via LCMS, confirming the formation of the active acyl fluoride.

• Coupling: Add Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (1.0 equiv) to the mixture. Heat the reaction to 40 °C.

• Monitoring: Track the disappearance of the aminopyridine peak (m/z 221 [M+H] + ) via LCMS. The reaction typically reaches completion in 12–16 hours.

• Purification: Quench with saturated aqueous NaHCO 3​ , extract with DCM, dry over Na 2​ SO 4​ , and purify via silica gel chromatography.

Protocol C: Sandmeyer Conversion to C4-Bromide

Causality: Non-aqueous diazotization using tert-butyl nitrite (t-BuONO) avoids the use of strong aqueous acids, which can hydrolyze the C2-methyl ester. Copper(II) bromide (CuBr 2​ ) acts as both the halogen source and the single-electron transfer catalyst.

• Preparation: Suspend CuBr 2​ (1.5 equiv) and t-BuONO (1.5 equiv) in anhydrous acetonitrile (0.15 M) under N 2​ . Heat to 60 °C.

• Addition: Dissolve the starting aminopyridine (1.0 equiv) in a minimal amount of acetonitrile and add it dropwise to the heated mixture over 15 minutes. Observation: The evolution of N 2​ gas (bubbling) will be immediately apparent.

• Completion (Self-Validation): Stir for an additional 2 hours at 60 °C. TLC (Hexanes/EtOAc 3:1) should show complete consumption of the polar, UV-active starting material and the appearance of a less polar product spot.

• Workup: Cool to room temperature, quench with 1M aqueous HCl, and extract with Ethyl Acetate. Wash the organic layer with brine, dry, and concentrate to yield Methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate, ready for Buchwald-Hartwig or Suzuki coupling.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37(2), 320-330. URL:[Link]

• Tsukamoto, M., & Nakamura, T. (2021). "Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients." Journal of Pesticide Science, 46(1), 1-16. URL:[Link]

• Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Andersen, R., Hansen, S. V., & Ulven, T. (2016). "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates." Organic & Biomolecular Chemistry, 14(2), 430-433. URL:[Link]

• Dennis, J. M., White, N. A., Liu, R. Y., & Buchwald, S. L. (2018). "Breaking the Base Barrier: An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C–N Coupling." Journal of the American Chemical Society, 140(14), 4721-4725. URL:[Link]

Application Note: Ester Hydrolysis of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

Introduction & Mechanistic Rationale

The hydrolysis of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate to its corresponding carboxylic acid is a critical transformation in the synthesis of advanced pharmaceutical intermediates. As a Senior Application Scientist, it is essential to look beyond the basic stoichiometry and understand the electronic "push-pull" dynamics governing this specific heterocyclic scaffold.

The presence of the strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group at the C6 position significantly enhances the lipophilicity of the molecule and withdraws electron density from the pyridine ring via induction[1]. This makes the C2 ester carbonyl highly electrophilic and susceptible to nucleophilic attack by hydroxide ions. Conversely, the amino group ( −NH2​ ) at the C4 position donates electron density via resonance, which partially dampens the extreme electrophilicity induced by the −CF3​ group.

Because of this electronic balance, the ester undergoes smooth saponification at room temperature using mild bases like Lithium Hydroxide ( LiOH ). Avoiding harsh conditions (such as prolonged reflux in strong aqueous NaOH or KOH ) is a deliberate experimental choice: picolinic acid derivatives (pyridine-2-carboxylic acids) are notoriously prone to decarboxylation at elevated temperatures. Furthermore, LiOH provides a "templating effect," where the lithium cation coordinates with both the pyridine nitrogen and the ester carbonyl, optimally positioning the hydroxide nucleophile for attack.

Physicochemical Considerations & Isolation Strategy

The most significant challenge in this workflow is not the hydrolysis itself, but the downstream isolation. The product, 4-amino-6-(trifluoromethyl)pyridine-2-carboxylic acid, is an amphoteric molecule. It possesses both a basic pyridine nitrogen/amino group and an acidic carboxylic acid.

Picolinic acid derivatives typically exhibit a carboxylic acid pKa​ around 1.07 and a pyridine conjugate acid pKa​ around 5.4[2],[3]. To isolate the product from the aqueous layer without resorting to tedious ion-exchange chromatography, we must exploit its isoelectric point (pI) . By adjusting the pH of the aqueous solution to approximately 3.0–3.5, the molecule is forced into its neutral zwitterionic form[4]. At this exact pH, the hydration sphere collapses, aqueous solubility drops to its absolute minimum, and the product crashes out of solution as a highly pure precipitate.

Table 1: Physicochemical Properties & Reaction Parameters

Parameter	Methyl 4-amino-6-(CF3)pyridine-2-carboxylate	4-amino-6-(CF3)pyridine-2-carboxylic acid
Role in Workflow	Starting Material (Electrophile)	Target Product (Zwitterion)
Solubility Profile	Soluble in THF, EtOAc, DCM; Insoluble in water	Soluble in strong acid/base; Insoluble at pH 3.0-3.5
Estimated pKa​	~4.5 (Pyridine N conjugate acid)	~1.5 (COOH), ~4.5 (Pyridine N)
Thermal Stability	Stable under standard conditions	Prone to decarboxylation at >100°C

Experimental Workflows

Protocol A: Mild Basic Hydrolysis (Recommended)

This protocol is designed as a self-validating system . The physical state of the reaction mixture provides real-time feedback on the reaction's progress.

Table 2: Quantitative Stoichiometry (10 mmol scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Starting Material	220.15	1.0	2.20 g	Substrate
LiOH⋅H2​O	41.96	1.5	0.63 g	Base / Nucleophile
THF	N/A	10 volumes	22 mL	Organic Co-solvent
Deionized Water	N/A	10 volumes	22 mL	Aqueous Solvent
1M HCl (aq)	36.46	~1.5 - 2.0	~15-20 mL	Acidifying Agent

Step-by-Step Methodology:

• Dissolution: In a 100 mL round-bottom flask, dissolve 2.20 g of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate in 22 mL of Tetrahydrofuran (THF).

• Base Addition: Dissolve 0.63 g of LiOH⋅H2​O in 22 mL of deionized water. Add this aqueous solution dropwise to the THF mixture at 20-25°C.

• Self-Validating Reaction Monitoring: Initially, the mixture will be a cloudy, biphasic suspension. Stir vigorously at room temperature for 2 to 4 hours. Causality check: As the lipophilic ester hydrolyzes into the highly water-soluble lithium carboxylate salt, the mixture will transition into a clear, homogeneous single phase. This visual cue indicates near-complete conversion. Confirm completion via TLC (EtOAc/Hexane 1:1; disappearance of the high- Rf​ starting material).

• Solvent Removal: Concentrate the mixture under reduced pressure (rotary evaporator, bath temp < 35°C) to remove the THF. Do not evaporate to total dryness; leave the aqueous layer intact.

• Isoelectric Precipitation (Critical Step): Cool the remaining aqueous solution in an ice bath (0-5°C). Insert a calibrated pH probe. Slowly add 1M HCl dropwise. The solution will remain clear until the pH approaches 4.0. Continue adding carefully until the pH stabilizes exactly between 3.0 and 3.5 [4]. A thick, off-white precipitate will rapidly form as the zwitterion is generated.

• Isolation: Stir the suspension at 0°C for an additional 30 minutes to maximize crystal growth. Filter the solid under vacuum, wash with 5 mL of ice-cold water, and dry under high vacuum at 40°C overnight.

Protocol B: Acid-Catalyzed Hydrolysis (Alternative)

Use this protocol only if downstream applications require the product as a hydrochloride salt rather than the free zwitterion.

Step-by-Step Methodology:

• Suspend 1.0 eq of the starting material in 1,4-Dioxane (5 volumes).

• Add 6M aqueous HCl (10 volumes).

• Heat the mixture to 80°C for 6-8 hours. Caution: Do not exceed 80°C to prevent decarboxylation of the picolinic acid moiety.

• Monitor by LC-MS. Upon completion, cool to room temperature and concentrate the mixture to absolute dryness under reduced pressure to yield 4-amino-6-(trifluoromethyl)pyridine-2-carboxylic acid hydrochloride as a solid.

Workflow Visualization

Workflow for basic hydrolysis and pH-dependent isoelectric precipitation of the target product.

Sources

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• 2. Bovine Metabolome Database: Showing metabocard for Picolinic acid (BMDB0002243) [bovinedb.ca]
• 3. 2-Picolinic acid CAS#: 98-98-6 [m.chemicalbook.com]
• 4. 4-Aminopyridine-2-carboxylic acid CAS#: 100047-36-7 [m.chemicalbook.com]

Application Notes and Protocols for the Functionalization of the 4-Amino Group in Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

Introduction: The Strategic Value of a Versatile Scaffold

Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is a highly valuable heterocyclic building block in modern drug discovery and agrochemical research. The pyridine core is a prevalent motif in numerous biologically active molecules, and the strategic placement of the trifluoromethyl group can significantly enhance metabolic stability, lipophilicity, and binding affinity.[1] The primary amino group at the C4 position serves as a versatile chemical handle, offering a multitude of pathways for structural elaboration and the generation of diverse compound libraries.

This guide provides an in-depth exploration of several robust and field-proven methodologies for the chemical modification of this 4-amino group. We move beyond simple procedural lists to explain the underlying chemical principles and strategic considerations behind each protocol. The aim is to empower researchers, scientists, and drug development professionals to confidently and effectively leverage this scaffold in their synthetic programs.

Core Functionalization Pathways

The 4-amino group can be transformed into a wide array of other functionalities. This guide will focus on four key strategic transformations: Diazotization and Sandmeyer-type reactions for conversion to halides and other functionalities, acylation for amide and carbamate synthesis, reductive amination for N-alkylation, and a multi-step strategy involving a Sandmeyer reaction followed by palladium-catalyzed cross-coupling.

Figure 1: Overview of key functionalization pathways for the 4-amino group.

Diazotization and Sandmeyer-Type Reactions: Gateway to Diverse Functionalities

Diazotization converts the primary aromatic amine into a diazonium salt, an exceptionally versatile intermediate due to the excellent leaving group potential of molecular nitrogen (N₂).[2] Subsequent treatment with copper(I) salts in a Sandmeyer reaction allows for the introduction of various nucleophiles.[3][4]

Causality and Experimental Choices:

• Low Temperature (0-5 °C): Pyridine-4-diazonium salts are notoriously unstable and can decompose rapidly at higher temperatures.[5][6] Maintaining a low temperature throughout the reaction is critical to prevent premature loss of the diazonium group and formation of undesired side products, such as the corresponding pyridone from reaction with water.

• In Situ Generation: Nitrous acid (HNO₂) is unstable and is therefore generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid like HCl or H₂SO₄.[7]

• Copper(I) Catalyst: The Sandmeyer reaction is a radical-nucleophilic aromatic substitution that is initiated by a single-electron transfer from the copper(I) catalyst to the diazonium salt.[3] This generates an aryl radical and N₂, followed by transfer of the halide or cyanide from a copper(II) species to the radical, regenerating the Cu(I) catalyst.

Protocol 1: Synthesis of Methyl 4-chloro-6-(trifluoromethyl)pyridine-2-carboxylate

This protocol details the conversion of the 4-amino group to a 4-chloro group, a key intermediate for further cross-coupling reactions.

Step-by-Step Methodology:

• Diazonium Salt Formation:

  • To a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (1.0 eq).

  • Add concentrated hydrochloric acid (approx. 4.0 eq) and cool the resulting slurry to 0 °C in an ice-salt bath.

  • Prepare a solution of sodium nitrite (NaNO₂, 1.1 eq) in a minimal amount of cold water.

  • Add the NaNO₂ solution dropwise to the stirred pyridine slurry, ensuring the internal temperature is maintained between 0 and 5 °C.

  • After the addition is complete, stir the mixture for an additional 30-60 minutes at 0-5 °C to ensure complete formation of the diazonium salt.[5] The resulting solution should be used immediately in the next step.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of copper(I) chloride (CuCl, 1.2 eq) in concentrated hydrochloric acid. Cool this solution to 0 °C.

  • Slowly add the cold diazonium salt solution prepared in Step 1 to the cold CuCl solution with vigorous stirring.

  • Observe for the evolution of nitrogen gas (bubbling).[7]

  • Once the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to 50-60 °C for 1 hour to ensure the reaction goes to completion.

  • Cool the mixture to room temperature and extract the product with an organic solvent such as ethyl acetate or dichloromethane (3x).

  • Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Parameter	Condition	Rationale
Temperature	0-5 °C	Stabilizes the highly reactive diazonium intermediate.[6]
Reagents	NaNO₂, HCl, CuCl	Standard for diazotization and Sandmeyer chlorination.[4][8]
Stoichiometry	NaNO₂ (1.1 eq), CuCl (1.2 eq)	A slight excess ensures complete conversion.
Expected Yield	50-70%	Yields can vary based on substrate stability and reaction scale.

N-Acylation: Synthesis of Amides and Carbamates

The 4-amino group readily acts as a nucleophile, reacting with a variety of electrophilic acylating agents to form stable amide, carbamate, and urea derivatives.[9] These reactions are typically high-yielding and tolerant of many other functional groups.

Causality and Experimental Choices:

• Base: A non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is typically added to neutralize the acid (e.g., HCl) generated during the reaction with acyl chlorides, driving the reaction to completion.

• Solvent: Aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) are used to prevent reaction with the solvent.

Protocol 2: Synthesis of Methyl 4-(acetylamino)-6-(trifluoromethyl)pyridine-2-carboxylate

Step-by-Step Methodology:

• To a solution of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (1.0 eq) in anhydrous DCM, add triethylamine (1.5 eq).

• Cool the solution to 0 °C in an ice bath.

• Add acetyl chloride (1.2 eq) or acetic anhydride (1.2 eq) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with water.

• Separate the organic layer, wash with saturated sodium bicarbonate (NaHCO₃) solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the amide product, which can be further purified by recrystallization or column chromatography if necessary.

N-Alkylation via Reductive Amination

Reductive amination is a powerful method for forming C-N bonds, providing a more controlled alternative to direct alkylation with alkyl halides, which often suffers from over-alkylation.[10] The reaction proceeds through the formation of an intermediate imine (or iminium ion), which is then reduced in the same pot by a mild, selective reducing agent.[11]

Causality and Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is an ideal reagent for this transformation. It is mild enough not to reduce the starting aldehyde or ketone but is highly effective at reducing the intermediate iminium ion.[10] It is also more stable to acidic conditions often used to promote imine formation compared to other hydrides like NaBH₄.

• Acid Catalyst: A small amount of acetic acid is often used to catalyze the formation of the imine intermediate.

Protocol 3: Synthesis of Methyl 4-(benzylamino)-6-(trifluoromethyl)pyridine-2-carboxylate

Step-by-Step Methodology:

• In a round-bottom flask, dissolve Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (1.0 eq) and benzaldehyde (1.1 eq) in an anhydrous solvent such as dichloroethane (DCE) or THF.

• Add acetic acid (0.1 eq) to catalyze imine formation.

• Stir the mixture at room temperature for 30-60 minutes.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise, as the reaction can be exothermic.

• Stir the reaction at room temperature for 12-24 hours, monitoring for completion by TLC or LC-MS.

• Carefully quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product via flash column chromatography.

Parameter	Condition	Rationale
Reducing Agent	NaBH(OAc)₃	Selectively reduces the iminium ion in the presence of the aldehyde.[10]
Catalyst	Acetic Acid	Promotes the initial condensation to form the imine.
Solvent	DCE or THF (Anhydrous)	Aprotic solvent required for the hydride reagent.
Expected Yield	65-85%	Generally a high-yielding and reliable transformation.

Advanced Diversification: A Sandmeyer / Buchwald-Hartwig Strategy

For accessing a broad range of structurally diverse secondary and tertiary amines, a two-step sequence is highly effective. First, the 4-amino group is converted to a 4-iodo or 4-bromo group via the Sandmeyer reaction (as in Protocol 1). This halopyridine is then a substrate for the powerful palladium-catalyzed Buchwald-Hartwig amination.[12]

Causality and Experimental Choices:

• Palladium Catalyst: A Pd(0) species, often generated in situ from a Pd(II) precatalyst like Pd(OAc)₂, is required for the catalytic cycle.[13]

• Ligand: Bulky, electron-rich phosphine ligands (e.g., BINAP, Xantphos, Josiphos) are crucial. They stabilize the palladium center, promote the key steps of oxidative addition and reductive elimination, and prevent β-hydride elimination.[12][14]

• Base: A non-nucleophilic base, such as sodium tert-butoxide (NaOt-Bu) or cesium carbonate (Cs₂CO₃), is required to deprotonate the amine nucleophile, allowing it to enter the catalytic cycle.[13]

• Inert Atmosphere: The Pd(0) catalyst is sensitive to oxygen, so the reaction must be performed under an inert atmosphere (e.g., nitrogen or argon).

Figure 2: Two-step strategy for amine diversification via Sandmeyer and Buchwald-Hartwig reactions.

Protocol 4: Buchwald-Hartwig Amination of Methyl 4-iodo-6-(trifluoromethyl)pyridine-2-carboxylate

(Assumes the 4-iodo intermediate has been prepared via a Sandmeyer reaction using KI instead of CuCl).

Step-by-Step Methodology:

• To an oven-dried reaction vial or flask, add the 4-iodo starting material (1.0 eq), the desired amine (1.2 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., Xantphos, 2-4 mol%), and a base (e.g., Cs₂CO₃, 2.0 eq).

• Seal the vessel with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Add an anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane) via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from 4 to 24 hours depending on the substrates.

• After completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the desired product by flash column chromatography.

Safety Precautions

• Diazonium Salts: Aromatic diazonium salts can be explosive when isolated and dry. Always prepare and use them in solution at low temperatures.

• Sodium Nitrite: A strong oxidizer. Avoid contact with combustible materials.

• Palladium Catalysts: Finely divided palladium can be pyrophoric. Handle in an inert atmosphere where possible.

• Bases: Strong bases like NaOt-Bu are corrosive and moisture-sensitive. Handle with appropriate personal protective equipment (PPE).

• Solvents: Use all organic solvents in a well-ventilated fume hood.

References

• Application Notes and Protocols: Diazotization Reactions of 4-Aminopyridine-3-sulfonic Acid. Benchchem.
• Smith, D. T., et al. (2005). Development of novel 4-aminopyridine derivatives as potential treatments for neurological injury and disease. European Journal of Medicinal Chemistry.
• Bunton, C. A., et al. Reactions of N-heteroaromatic bases with nitrous acid. Part I. Diazotisation and nitrosation of α- and γ-amino-derivatives in dilute acid solutions. Journal of the Chemical Society B: Physical Organic.
• Kalatzis, E., & Ridd, J. H. Reactions of N-heteroaromatic bases with nitrous acid. Part 4. Kinetics of the diazotisation of 2- and 4-aminopyridine 1-oxide. Journal of the Chemical Society, Perkin Transactions 2.
• Nishiwaki, N., et al. (2002). Facile synthesis of functionalized 4-aminopyridines.
• Tawfiq, M. T. (2016). Identification of new heterocyclic compounds synthesized from 4-aminopyridine and evaluation their antibacterial effect. Journal of Chemical and Pharmaceutical Research.
• Reductive Amination of Quinoline N-Oxide with Aminopyridines and Their N-Tozyl Derivatives.
• Nishiwaki, N., et al. (2002). Facile synthesis of functionalized 4-aminopyridines. PubMed.
• Pace, J. L., et al. (2018). Synthesis of N-Substituted 3-Amino-4-halopyridines: A Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids.
• Barabe, F., et al.
• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PMC.
• Sandmeyer reaction. Wikipedia.
• The Sandmeyer Reaction: Substitution for an NH2 on an Aromatic Ring. University of Michigan-Dearborn.
• Palladium‐Catalyzed Buchwald–Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines.
• Hartwig, J. F.
• Buchwald–Hartwig amin
• Contente, M. L., & Paradisi, F. (2022).
• Reductive Amination. Myers Chem 115, Harvard University.
• Sharma, P., et al. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. PMC.
• Ashenhurst, J. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry.
• Fujikawa, K., & Fujioka, T. (2020). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PMC.
• Bek, F., et al. (2017). Identification of 4-(Aminomethyl)-6-(trifluoromethyl)-2-(phenoxy)pyridine Derivatives as Potent, Selective, and Orally Efficacious Inhibitors of the Copper-Dependent Amine Oxidase, Lysyl Oxidase-Like 2 (LOXL2). PubMed.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Reactions of N-heteroaromatic bases with nitrous acid. Part I. Diazotisation and nitrosation of α- and γ-amino-derivatives in dilute acid solutions - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. Development of novel 4-aminopyridine derivatives as potential treatments for neurological injury and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 11. Reductive aminations by imine reductases: from milligrams to tons - Chemical Science (RSC Publishing) DOI:10.1039/D2SC00124A [pubs.rsc.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate in Next-Generation Agrochemical Synthesis

Executive Summary

Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is a highly versatile, fluorinated building block critical to the synthesis of advanced auxinic herbicides. As the agricultural sector faces increasing weed resistance, the development of novel synthetic auxins requires precise structural innovations. This application note details the mechanistic rationale, physicochemical advantages, and validated synthetic protocols for utilizing this intermediate in the discovery and formulation of next-generation crop protection agents.

Structural Rationale & Mechanistic Causality

The architecture of this intermediate is purposefully designed to optimize both synthetic flexibility and biological efficacy. Every functional group plays a specific, causal role in its performance:

• The 6-Trifluoromethyl ( CF3​ ) Group: The incorporation of fluorine into agrochemicals dramatically modifies biological activity[1]. The CF3​ group at the 6-position serves a dual purpose. First, its strong electron-withdrawing nature lowers the pKa of the adjacent carboxylic acid (once hydrolyzed), which enhances binding affinity within the target receptor pocket. Second, the robust C-F bonds provide exceptional metabolic stability, preventing rapid degradation by plant cytochrome P450 enzymes and extending the active duration in the field[1]. Furthermore, CF3​ motifs on heterocyclic rings are highly stable against environmental oxidative stresses[2].

• The 4-Amino Group: This electron-donating group fine-tunes the electronic distribution of the pyridine ring, ensuring the molecule perfectly mimics the natural plant hormone indole-3-acetic acid (IAA).

• The Methyl Ester: Formulating the compound as a methyl ester creates a highly lipophilic prodrug. This facilitates rapid penetration through the waxy cuticle of plant leaves. Once inside the plant tissue, endogenous esterases hydrolyze the methyl ester into the active free acid.

Physicochemical Profiling

To illustrate the advantages of the 6- CF3​ substitution, Table 1 compares its estimated physicochemical properties against traditional halogenated analogs (e.g., 6-chloro analogs like aminopyralid).

Table 1: Comparative Physicochemical Profile of Pyridine-2-carboxylate Derivatives

Substituent at 6-Position	Est. LogP (Ester)	Metabolic Half-Life (in planta)	Receptor Binding Affinity	Primary Application
-Cl (Traditional)	1.8	Moderate	High	Broadleaf weed control
- CF3​ (Target)	2.6	Extended	Very High	Resistant weed management
-Aryl (Advanced)	3.2	Variable	Ultra High	Aquatic & specialized crops

Mechanism of Action: Auxin Receptor Binding

Once the methyl ester is hydrolyzed in planta, the resulting 4-amino-6-(trifluoromethyl)picolinic acid acts as a potent synthetic auxin. It binds directly to the bottom of the TIR1/AFB receptor pocket, acting as a "molecular glue"[3]. This binding stabilizes the interaction between the TIR1/AFB complex and Aux/IAA repressor proteins[3]. The recruitment of Aux/IAA leads to its ubiquitination and subsequent proteasomal degradation[4]. The destruction of these repressors releases Auxin Response Factors (ARFs), triggering a hyper-activation of auxin-responsive genes that results in lethal epinasty and plant death[4].

Fig 1: Mechanism of action of 6-CF3 auxinic herbicides via the TIR1/AFB signaling pathway.

Synthetic Workflows & Derivatization

The methyl ester is not just a prodrug; it is a highly tractable synthetic intermediate. It can be subjected to hydrolysis to yield the active free acid, or transesterified to create bulkier, more lipophilic esters tailored for specific environmental applications.

Fig 2: Synthetic workflow for derivatizing the methyl ester intermediate into active agrochemicals.

Experimental Protocols

Protocol A: Base-Catalyzed Hydrolysis to Active Free Acid

Causality & Design: Lithium hydroxide (LiOH) is selected over Sodium hydroxide (NaOH) because the Li+ ion coordinates effectively with the pyridine nitrogen and the carboxylate oxygen. This accelerates hydrolysis while preventing unwanted nucleophilic attack on the CF3​ group or the pyridine ring. Tetrahydrofuran (THF) is used as a co-solvent to ensure the lipophilic methyl ester remains fully dissolved during the aqueous reaction.

Step-by-Step Methodology:

• Dissolution: Dissolve 10.0 mmol of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate in 20 mL of THF in a 100 mL round-bottom flask.

• Base Addition: Prepare a solution of 15.0 mmol of LiOH· H2​O in 10 mL of deionized water. Add this dropwise to the THF solution at 0°C under vigorous magnetic stirring.

• Reaction Monitoring (Self-Validating Step): Allow the mixture to warm to room temperature. The reaction state is self-validating: the initial biphasic/cloudy mixture will transition into a completely clear, homogenous solution as the lipophilic ester is fully converted into the water-soluble lithium carboxylate salt.

• Solvent Removal: Concentrate the mixture under reduced pressure to remove the THF, leaving only the aqueous layer.

• Acidification: Cool the aqueous layer to 0°C and slowly acidify with 1M HCl until the pH reaches 2.5. The active free acid will precipitate as a white crystalline solid.

• Isolation: Filter the precipitate, wash with cold water (2 x 5 mL), and dry in vacuo at 45°C overnight.

Protocol B: Synthesis of Complex Ester Prodrugs via Transesterification

Causality & Design: To synthesize heavier esters (e.g., octyl esters for enhanced cuticular penetration), a titanium(IV) isopropoxide ( Ti(OiPr)4​ ) catalyst is used. This Lewis acid activates the carbonyl carbon without requiring harsh acidic or basic conditions that might degrade the sensitive functional groups on the pyridine ring.

Step-by-Step Methodology:

• Preparation: Combine 5.0 mmol of the methyl ester intermediate with 25.0 mmol of the target anhydrous alcohol (e.g., 1-octanol) in a dry Schlenk flask under an inert nitrogen atmosphere.

• Catalysis: Add 0.5 mmol of Ti(OiPr)4​ via syringe.

• Heating & Shifting Equilibrium: Heat the mixture to 90°C. To drive the transesterification forward according to Le Chatelier's principle, apply a gentle vacuum (approx. 200 mbar) to continuously remove the volatile methanol byproduct.

• Quenching: After 4 hours, cool the reaction to room temperature and quench by adding 1 mL of water. This hydrolyzes the titanium catalyst into insoluble TiO2​ .

• Purification: Dilute the mixture with ethyl acetate, filter through a pad of Celite to remove the titanium salts, and concentrate the filtrate. Purify the resulting oil via silica gel chromatography (Hexanes/Ethyl Acetate gradient) to yield the pure lipophilic prodrug.

References

• Fluorinated Pesticides in Modern Pest Control: Potential and Challenges . Fluoride Research Online. [Link]

• A cheminformatics review of auxins as herbicides . Oxford Academic.[Link]

• TIR1/AFB proteins: Active players in abiotic and biotic stress signaling . NIH PubMed Central (PMC).[Link]

• Understanding fluorinated byproduct formation during direct and advanced-treatment based photolysis of fluorinated herbicides using 19F-NMR . American Chemical Society.[Link]

Sources

• 1. fluorideresearch.online [fluorideresearch.online]
• 2. Understanding fluorinated byproduct formation during direct and advanced-treatment based photolysis of fluorinated herbicides using 19F-NMR - American Chemical Society [acs.digitellinc.com]
• 3. academic.oup.com [academic.oup.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Amidation Strategies for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

Target Audience: Process chemists, medicinal chemists, and drug development professionals.

Introduction & Mechanistic Insights

Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (CAS: 350602-09-4) is a highly versatile, yet synthetically challenging, fluorinated building block used extensively in pharmaceutical discovery[1]. The molecule presents two distinct sites for amidation, each governed by competing electronic and steric effects:

• The 4-Amino Group: The nucleophilicity of this primary amine is drastically attenuated by the strong electron-withdrawing effect of the para-pyridine nitrogen and the meta-trifluoromethyl ( −CF3​ ) group.

• The 2-Methyl Ester: The ester carbonyl is highly electrophilic due to the electron-deficient pyridine ring, making it susceptible to direct aminolysis or facile hydrolysis.

To successfully utilize this scaffold, scientists must employ chemoselective strategies. Standard peptide coupling conditions (e.g., EDC/HOBt) often fail to acylate the 4-amino group due to its poor nucleophilicity[2]. Conversely, direct amidation of the ester requires specialized catalysis to avoid harsh conditions that might degrade the pyridine core[3].

Fig 1. Dual amidation pathways for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.

Pathway A: N-Acylation of the Electron-Deficient 4-Amino Core

When targeting the 4-amino group for N-acylation, the primary hurdle is overcoming the thermodynamic barrier of a deactivated nucleophile. While highly reactive acid chlorides paired with Pyridine/DMAP can force the reaction, they are often incompatible with sensitive functional groups.

The T3P Advantage: Propanephosphonic acid anhydride (T3P) paired with pyridine has emerged as a superior system for coupling electron-deficient amines (such as deactivated anilines and aminopyridines)[4]. T3P activates the carboxylic acid to form a mixed triphosphonate anhydride. Pyridine acts both as a base and a nucleophilic catalyst, facilitating the attack of the poorly nucleophilic 4-amino group while suppressing epimerization of the carboxylic acid partner[4].

Fig 2. Mechanism of T3P-mediated activation and amidation of electron-deficient amines.

Pathway B: Amidation of the 2-Carboxylate Position

Converting the 2-methyl ester to an amide can be achieved via two distinct routes:

• Direct Catalytic Aminolysis: Recent advances demonstrate that Lewis acid catalysts, such as Titanium tetrafluoride ( TiF4​ ), can directly amidate unactivated esters and carboxylic acids with amines in refluxing toluene[5]. This provides a highly atom-economical route[3].

• Two-Step Hydrolysis/Coupling (HATU/DIPEA): For complex or thermally sensitive amines, a two-step approach is preferred. Saponification of the methyl ester yields the free carboxylic acid, which is then activated using HATU and DIPEA. HATU generates a highly reactive oxy-7-azabenzotriazole ( OAt− ) active ester, which undergoes rapid aminolysis even with sterically hindered amines[6].

Quantitative Data: Reagent Selection Matrix

The following table summarizes the optimal coupling reagents based on the target amidation site and the nature of the coupling partner.

Target Site	Coupling Partner	Recommended Reagent System	Temperature	Typical Yield	Key Benefit
4-Amino	Aliphatic Carboxylic Acid	T3P (50% in EtOAc) / Pyridine	0 °C to RT	75–90%	Low epimerization, easy workup[4]
4-Amino	Aryl Carboxylic Acid	Acid Chloride / DMAP / Pyridine	RT to 60 °C	60–85%	Overcomes severe steric/electronic hindrance
2-Ester	Primary/Secondary Amine	TiF4​ (10 mol%) / Toluene	110 °C	60–98%	Direct ester aminolysis, atom economical[5]
2-Ester	Complex/Chiral Amine	1. LiOH (aq) 2. HATU / DIPEA / DMF	RT	80–95%	Mild conditions, prevents racemization[6]

Experimental Protocols

Protocol A: N-Acylation of the 4-Amino Group using T3P Objective: Synthesize 4-amido-6-(trifluoromethyl)pyridine-2-carboxylate derivatives.

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere ( N2​ ), dissolve the target carboxylic acid (1.2 equiv.) and Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (1.0 equiv., 1.0 mmol) in anhydrous ethyl acetate (5.0 mL).

• Base Addition: Add anhydrous pyridine (3.0 equiv.) to the stirring solution and cool the mixture to 0 °C using an ice bath.

• Activation: Dropwise, add T3P (50% solution in EtOAc, 2.0 equiv.). The addition should be slow to mitigate any mild exotherms[4].

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 16–24 hours. Monitor reaction completion via TLC or LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ (10 mL). Extract the aqueous layer with ethyl acetate ( 3×10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Hexanes/EtOAc) to yield the pure 4-amido product.

Protocol B: Two-Step Amidation of the 2-Carboxylate Ester Objective: Synthesize 4-amino-6-(trifluoromethyl)pyridine-2-carboxamide derivatives.

Step 1: Saponification

• Dissolve Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (1.0 mmol) in a 3:1 mixture of THF/Water (4.0 mL).

• Add Lithium hydroxide monohydrate ( LiOH⋅H2​O , 1.5 equiv.) and stir at room temperature for 2–4 hours until the ester is fully consumed.

• Acidify the mixture to pH 3-4 using 1M HCl. Extract the free acid with EtOAc ( 3×10 mL), dry over Na2​SO4​ , and concentrate.

Step 2: HATU Coupling

• Dissolve the isolated carboxylic acid (1.0 equiv.) and the target amine (1.2 equiv.) in anhydrous DMF (3.0 mL).

• Add DIPEA (3.0 equiv.) and stir for 5 minutes at room temperature.

• Add HATU (1.2 equiv.) in one portion. The solution may turn yellow as the active OAt− ester forms[6].

• Stir at room temperature for 4–12 hours.

• Workup: Dilute with water (15 mL) and extract with EtOAc ( 3×10 mL). Wash the organic layer extensively with 5% aqueous LiCl ( 3×10 mL) to remove DMF, dry, and concentrate. Purify via chromatography.

Sources

• 1. biomart.cn [biomart.cn]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. TiF4-catalyzed direct amidation of carboxylic acids and amino acids with amines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Yield Optimization for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals optimizing the synthesis of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate .

This highly functionalized pyridine core is a critical building block in pharmaceutical development. However, the synergistic electron-withdrawing effects of the 6-trifluoromethyl and 2-carboxylate groups make the pyridine ring highly electrophilic. While this activates the C4 position for nucleophilic attack, it simultaneously renders the C2-methyl ester highly susceptible to undesired amidation or hydrolysis. This guide provides field-proven methodologies to maximize your primary amine yield while suppressing ester degradation.

Pathway Visualization

The diagram below illustrates the two primary synthetic strategies for converting the 4-chloro precursor into the target 4-amino product, highlighting the critical divergence between the SNAr and Buchwald-Hartwig pathways.

Synthesis pathways for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.

Quantitative Data Presentation

To select the appropriate route for your scale and purity requirements, compare the empirical performance metrics of the standard synthetic approaches below.

Synthesis Method	Primary Reagents	Temp (°C)	Time (h)	Typical Yield	Major Impurity / Byproduct
Aqueous SNAr	NH₄OH (aq), 1,4-Dioxane	80	12	30 - 40%	Ester Hydrolysis (Carboxylic Acid)
Anhydrous SNAr	7N NH₃ in Methanol	60	16	60 - 70%	Ester Amidation (2-Carboxamide)
Buchwald-Hartwig	Pd₂(dba)₃, tBuBrettPhos, LiHMDS	80	4	85 - 95%	Hydrodehalogenation (<5%)

Experimental Protocols

Protocol A: Optimized Anhydrous SNAr

Best for early-stage discovery where rapid parallel synthesis is required without transition metal catalysts.

• Preparation: In a flame-dried pressure tube flushed with Argon, dissolve Methyl 4-chloro-6-(trifluoromethyl)pyridine-2-carboxylate (1.0 eq) in anhydrous 7N NH₃ in Methanol (0.2 M concentration).

• Reaction: Seal the tube tightly and heat to exactly 60 °C behind a blast shield for 16 hours.

  • Causality (Expertise): The 6-CF₃ group strongly withdraws electron density via induction, lowering the LUMO of the pyridine ring and accelerating SNAr at the C4 position[1]. However, the C2-methyl ester is a competing electrophile. By restricting the temperature to 60 °C, we kinetically favor the SNAr pathway over ester amidation, which has a higher activation energy.

• Validation (Trustworthiness): The reaction mixture will transition from a clear solution to a cloudy suspension as NH₄Cl precipitates. This serves as a visual indicator of reaction progress. Monitor by LCMS; the target mass [M+H]+ should be the dominant peak, with minimal [M-OMe+NH2] amide mass.

• Workup: Cool to 0 °C before carefully unsealing. Concentrate under reduced pressure, resuspend in EtOAc, wash with saturated aqueous NaHCO₃, dry over Na₂SO₄, and concentrate.

Protocol B: Buchwald-Hartwig Amination (Recommended for High Yield)

Best for process scale-up and maximizing yield by completely bypassing ester degradation.

• Catalyst Pre-activation: In a glovebox, charge a dry flask with Pd₂(dba)₃ (2.5 mol%), tBuBrettPhos (6.0 mol%), and anhydrous Toluene. Stir for 15 minutes at room temperature until a deep red/orange active Pd(0) complex forms.

• Reagent Addition: Add the chloropyridine starting material (1.0 eq). Dropwise, add a 1.0 M solution of LiHMDS in THF (1.2 eq).

  • Causality (Expertise): LiHMDS acts as a sterically hindered, non-nucleophilic base and an ammonia surrogate. The bulky bis(trimethylsilyl) groups prevent the nitrogen from attacking the ester carbonyl[2].

• Reaction: Heat the mixture to 80 °C for 4 hours[3].

  • Validation (Trustworthiness): TLC (Hexanes:EtOAc 3:1) will show complete consumption of the starting material. The intermediate HMDS-protected amine is highly non-polar and will run near the solvent front.

• Deprotection & Workup: Cool the reaction to room temperature. Slowly add 1N HCl in Methanol (2.0 eq) and stir for 30 minutes to cleave the TMS groups. Neutralize with saturated aqueous NaHCO₃, extract with EtOAc, and purify via silica gel chromatography.

Troubleshooting FAQs

Q1: Why am I seeing the 2-carboxamide byproduct instead of the methyl ester? A1: Ammonia is a strong, unhindered nucleophile. In the SNAr pathway, once the 4-amino product forms, the local electron density of the ring shifts, but the ester remains vulnerable. If you use a massive excess of NH₃ or push the temperature beyond 65 °C, ammonia will attack the ester carbonyl, forming 4-amino-6-(trifluoromethyl)pyridine-2-carboxamide. Solution: Strictly control the temperature to 60 °C, or switch to the Buchwald-Hartwig protocol using LiHMDS to sterically block amidation[2].

Q2: How do I prevent ester hydrolysis during the amination step? A2: Hydrolysis exclusively occurs when trace water is present, often introduced via hygroscopic solvents or by mistakenly using aqueous ammonia (NH₄OH). Solution: Use strictly anhydrous 7N NH₃ in Methanol. Ensure your reaction vessel is flame-dried and handled under an inert Argon atmosphere.

Q3: My SNAr conversion is low (stalled at 50%). Should I increase the temperature? A3: No. Increasing the temperature will not selectively drive the SNAr; it will exponentially increase the rate of ester amidation and general degradation. Solution: If the SNAr is stalling, the activation energy barrier for the C-Cl displacement is competing with the depletion of NH₃ gas escaping into the headspace. Ensure you are using a properly sealed pressure vessel to maintain the dissolved NH₃ concentration, or transition to the Pd-catalyzed route which operates under different mechanistic kinetics[1].

Q4: Which Pd-ligand system is best for the Buchwald-Hartwig amination of this specific electron-deficient chloropyridine? A4: For highly electron-deficient heteroaryl chlorides, the oxidative addition step is very fast, but the reductive elimination step can be sluggish. This bottleneck allows for competing pathways, leading to hydrodehalogenation (loss of the -Cl group without amine insertion)[4]. Solution: Use a bulky, electron-rich dialkylbiaryl phosphine ligand like tBuBrettPhos . The extreme steric bulk of this ligand accelerates reductive elimination and prevents the formation of inactive, off-cycle Pd-bis(amine) complexes[3].

References[4] Title: Technical Support Center: Buchwald-Hartwig Amination with Chloropyridines

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07412E [pubs.rsc.org]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]

Overcoming solubility issues of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate in aqueous media

A Guide to Overcoming Aqueous Solubility Challenges

Welcome to the technical support center for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate. This resource is designed for researchers, scientists, and drug development professionals who are working with this compound and encountering challenges with its solubility in aqueous media. As a Senior Application Scientist, I've compiled this guide to provide not only troubleshooting steps but also the scientific reasoning behind them, ensuring your experiments are both successful and reproducible.

Understanding the Challenge: Why is This Compound Poorly Soluble?

Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate possesses a combination of functional groups that contribute to its low aqueous solubility. The pyridine ring, while containing a nitrogen atom capable of hydrogen bonding, is part of an overall aromatic system that is hydrophobic. The trifluoromethyl (-CF3) group significantly increases the lipophilicity (fat-solubility) of the molecule.[1][2] While this group can be beneficial for properties like metabolic stability and cell membrane permeability, it strongly disfavors dissolution in water.[1][2] The methyl ester and amino groups have a lesser, but still significant, impact on the overall physicochemical properties.

Frequently Asked Questions (FAQs)

Here are some of the common initial questions we receive:

Q1: What are the first signs of a solubility problem?

A: You might observe several indicators:

• Visible particulates or cloudiness: Even after vigorous mixing or sonication, the solution appears hazy or contains undissolved solid material.

• Precipitation upon dilution: A clear stock solution (often in a solvent like DMSO) turns cloudy or forms a precipitate when diluted into your aqueous experimental medium (e.g., buffer, cell culture media).

• Inconsistent experimental results: Poor solubility can lead to variable concentrations of the compound in your assays, resulting in poor reproducibility.

Q2: Can I just use DMSO to make my stock solution?

A: Yes, Dimethyl sulfoxide (DMSO) is a powerful and common solvent for creating concentrated stock solutions of poorly soluble compounds.[3] However, it's crucial to be aware of its limitations:

• Final concentration in assays: The final concentration of DMSO in your aqueous solution should typically be kept low (often <0.5% v/v) as it can have its own biological effects or interfere with assays.

• Precipitation risk: High concentration DMSO stocks can still precipitate when diluted into an aqueous environment if the compound's aqueous solubility limit is exceeded.

Q3: What is the expected pKa of this molecule and why is it important?

A: The 4-amino group on the pyridine ring is basic. The pKa of 4-aminopyridine itself is around 9.17.[4] However, the electron-withdrawing effects of the trifluoromethyl and carboxylate groups on the ring will lower this pKa.[1][5] For similar 4-aminopyridine derivatives with electron-withdrawing groups, pKa values have been observed in the range of 7.4 to 7.5.[6][7][8]

Knowing the approximate pKa is critical because the charge state of the molecule changes around this pH.

• At a pH below the pKa, the amino group will be protonated (positively charged), which generally increases aqueous solubility.

• At a pH above the pKa, the amino group will be in its neutral, less soluble form.[9]

This pH-dependent solubility is a key tool for troubleshooting.[]

In-Depth Troubleshooting Guides

Problem: My compound precipitates when I dilute my DMSO stock into my aqueous buffer.

This is the most common issue and occurs when the final concentration of the compound in the aqueous medium is above its solubility limit.

Leveraging the basicity of the 4-amino group is the most direct way to enhance solubility. By lowering the pH, you can protonate this group, making the molecule more polar and water-soluble.[][11]

Experimental Protocol: pH-Based Solubilization

• Prepare a range of buffers: Prepare a series of biologically compatible buffers with pH values ranging from, for example, 5.0 to 7.4.

• Small-scale solubility test: In separate microcentrifuge tubes, add a small, known amount of your compound.

• Add buffers: To each tube, add an equal volume of a different pH buffer.

• Equilibrate: Vortex each tube vigorously and then allow them to equilibrate (e.g., on a shaker at room temperature for 1-2 hours).

• Observe: Centrifuge the tubes and visually inspect the supernatant for clarity and the pellet for undissolved compound. The clearest solution corresponds to a pH where solubility is improved.

• Confirm for your assay: Ensure the optimal pH for solubility is compatible with your experimental system (e.g., cell viability, enzyme activity).

Parameter	Condition 1 (e.g., pH 7.4)	Condition 2 (e.g., pH 6.0)	Expected Outcome
Compound State	Largely neutral	Mostly protonated (charged)
Visual Observation	Cloudy/Precipitate	Clear Solution	Increased Solubility
Effective Concentration	Low and variable	Higher and consistent

Co-solvents are water-miscible organic solvents that, when added to water, reduce the polarity of the solvent system, making it more favorable for hydrophobic compounds to dissolve.[12][13][14]

Commonly used co-solvents include:

• Ethanol

• Propylene glycol (PG)

• Polyethylene glycols (PEGs, e.g., PEG 400)[15]

Experimental Protocol: Co-solvent Screening

• Prepare co-solvent mixtures: Create a series of aqueous buffer solutions containing different percentages of a co-solvent (e.g., 5%, 10%, 20% ethanol in your buffer).

• Perform solubility test: Add your compound to each co-solvent mixture and assess solubility as described in the pH adjustment protocol.

• Consider your system: Be mindful that co-solvents can also affect biological systems, so it's essential to run appropriate vehicle controls in your experiments.[14] Uncontrolled precipitation can still occur upon dilution.[12]

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[16][17] They can encapsulate poorly soluble molecules, like yours, forming an "inclusion complex" where the hydrophobic part of your compound sits inside the cyclodextrin's cavity.[17][] This complex as a whole is water-soluble, effectively increasing the apparent solubility of your compound.[16][19][20]

• Common types: β-Cyclodextrin and its derivatives like Hydroxypropyl-β-cyclodextrin (HP-β-CD) are frequently used.[16][] HP-β-CD is often preferred for its higher aqueous solubility and lower toxicity.[19]

Experimental Protocol: Formulation with HP-β-CD

• Prepare a cyclodextrin solution: Dissolve a molar excess (e.g., 5-10 fold) of HP-β-CD in your aqueous buffer.

• Add the compound: Add your pre-weighed compound to the HP-β-CD solution.

• Facilitate complexation: Stir or sonicate the mixture until the compound is fully dissolved. This may take some time.

• Sterile filter: Once dissolved, the solution can be sterile-filtered for use in cell-based assays.

Visualization of Troubleshooting Workflow

The following diagram outlines the decision-making process when encountering solubility issues with Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.

Caption: Decision tree for troubleshooting solubility issues.

Mechanism of Cyclodextrin Solubilization

This diagram illustrates how a cyclodextrin molecule encapsulates a hydrophobic guest molecule, rendering it soluble in water.

Sources

• 1. nbinno.com [nbinno.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 4-Aminopyridine | C5H6N2 | CID 1727 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Trifluoromethyl group - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Chemical and biophysical characterization of novel potassium channel blocker 3-fluoro-5-methylpyridin-4-amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biotage.com [biotage.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. ijpsjournal.com [ijpsjournal.com]
• 13. ijmsdr.org [ijmsdr.org]
• 14. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 15. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. touroscholar.touro.edu [touroscholar.touro.edu]
• 19. mdpi.com [mdpi.com]
• 20. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]

Best recrystallization solvents for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate purification

Welcome to the technical support center for the purification of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving high purity of this compound through recrystallization. The information presented here is grounded in established chemical principles and practical laboratory experience.

Introduction to Recrystallization

Recrystallization is a fundamental technique for purifying solid organic compounds. The core principle relies on the differential solubility of the target compound and its impurities in a chosen solvent or solvent system at varying temperatures.[1][2][3] An ideal recrystallization process involves dissolving the impure solid in a minimum amount of a hot solvent, followed by slow cooling to induce the formation of pure crystals, leaving the impurities dissolved in the surrounding solution (mother liquor).[2][3]

The unique structural features of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, including the polar amino and ester groups, the heterocyclic pyridine ring, and the electron-withdrawing trifluoromethyl group, can present challenges in selecting an appropriate recrystallization solvent. This guide aims to address these specific challenges.

Frequently Asked Questions (FAQs)

Q1: What are the ideal characteristics of a recrystallization solvent for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate?

An ideal solvent for the recrystallization of this compound should exhibit the following properties:

• High solubility at elevated temperatures: The compound should dissolve completely in a minimal amount of the boiling solvent.[4][5]

• Low solubility at low temperatures: Upon cooling, the compound should readily crystallize out of the solution, allowing for high recovery.[1][4]

• Appropriate boiling point: The solvent's boiling point should be low enough for easy removal from the purified crystals but high enough to create a significant solubility difference between hot and cold conditions.[3][6] Solvents with very low boiling points can be difficult to handle due to rapid evaporation.[7]

• Inertness: The solvent must not react with the Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.[5][8]

• Impurity solubility: Impurities should either be highly soluble in the solvent at all temperatures (remaining in the mother liquor) or insoluble in the hot solvent (allowing for removal by hot filtration).[4][5][9]

• Volatility: The solvent should be volatile enough to be easily removed from the crystals during the drying process.[5][9]

Q2: Which single solvents are good starting points for the recrystallization of this compound?

Given the polar nature of the amino and ester functionalities, and the pyridine ring, moderately polar to polar solvents are often a good starting point. The trifluoromethyl group can also influence solubility. Based on the "like dissolves like" principle, the following solvents are recommended for initial screening.[3]

Solvent	Boiling Point (°C)[3][7]	Polarity	Rationale & Potential Issues
Ethanol	78	High[10]	A versatile and common solvent for many organic compounds, including moderately polar pyridines.[10]
Methanol	65	High[10]	Similar to ethanol but with a lower boiling point, which can be advantageous for drying.[10]
Isopropanol	82	Medium-High	May offer a better solubility profile than ethanol or methanol if the compound is too soluble in them.
Acetonitrile	82	High	A polar aprotic solvent that can be effective for pyridine derivatives.[11]
Ethyl Acetate	77	Medium	A less polar option that might be suitable if the compound is too soluble in alcohols.
Toluene	111	Low	May be useful if the compound exhibits lower polarity than anticipated, or for removing non-polar impurities.
Water	100	Very High[10]	Generally, pyridine derivatives with amino and carboxylate groups can have some solubility in water.[10] However, the trifluoromethyl group may decrease aqueous solubility.

Q3: What should I do if no single solvent is suitable?

If a single solvent does not provide the desired solubility characteristics, a mixed-solvent system (also known as a solvent-antisolvent recrystallization) is a powerful alternative.[4][6] This technique employs two miscible solvents: one in which the compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "poor" or "anti-solvent").[10]

Common Mixed-Solvent Pairs:

• Ethanol/Water[4]

• Methanol/Water

• Acetone/Water[4]

• Isopropanol/Water[4]

• Ethyl Acetate/Hexanes[4]

• Toluene/Hexanes

Q4: How do I perform a mixed-solvent recrystallization?

Here is a step-by-step protocol for a mixed-solvent recrystallization:

• Dissolution: Dissolve the crude Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate in the minimum amount of the hot "good" solvent.

• Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent dropwise with constant swirling until you observe the first sign of persistent cloudiness (turbidity). This indicates that the solution is saturated.

• Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again.

• Cooling: Allow the solution to cool slowly to room temperature. Do not disturb the flask during this initial cooling phase to promote the formation of large, pure crystals.

• Further Cooling: Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the ice-cold "poor" solvent to remove any adhering mother liquor containing impurities.

• Drying: Dry the purified crystals thoroughly to remove any residual solvent.

Troubleshooting Guide

Problem 1: The compound will not dissolve in the hot solvent.

• Cause: The solvent may be too non-polar for your compound.

• Solution:

  • Try a more polar solvent from the table above.

  • If using a mixed-solvent system, you may have added too much of the "poor" solvent. Add more of the "good" solvent.

• Cause: You may have insoluble impurities.

• Solution: If a significant portion of the solid dissolves but some remains, perform a hot filtration to remove the insoluble material before allowing the solution to cool.[2]

Problem 2: No crystals form upon cooling.

• Cause: Too much solvent was used.[12] This is the most common reason for crystallization failure.

• Solution:

  • Boil off some of the solvent to concentrate the solution and then attempt to cool again.[6]

  • If using a mixed-solvent system, carefully add more of the "poor" solvent.

• Cause: The solution is supersaturated.[12]

• Solution:

  • Scratching: Gently scratch the inside of the flask with a glass stirring rod at the surface of the solution. The small scratches on the glass can provide nucleation sites for crystal growth.[12]

  • Seeding: Add a tiny seed crystal of the pure compound to the solution to initiate crystallization.[12][13]

  • Extreme Cooling: Cool the solution in a dry ice/acetone bath, but be aware that this can sometimes lead to the formation of smaller, less pure crystals.

Problem 3: The compound "oils out" instead of forming crystals.

• Cause: The boiling point of the solvent is higher than the melting point of your compound.

• Solution: Choose a solvent with a lower boiling point.

• Cause: The compound is significantly impure, leading to a depression of its melting point.[14]

• Solution:

  • Try to redissolve the oil by heating and adding a small amount of additional solvent. Then, allow it to cool very slowly.[12][14]

  • Consider purifying the compound by another method, such as column chromatography, before attempting recrystallization again.

• Cause: The rate of cooling is too rapid.

• Solution: Allow the solution to cool more slowly. Insulating the flask can help.

Problem 4: The recrystallization yield is very low.

• Cause: Too much solvent was used, and a significant amount of the product remains in the mother liquor.[14]

• Solution: Concentrate the mother liquor by boiling off some of the solvent and cool it again to obtain a second crop of crystals. Note that this second crop may be less pure than the first.

• Cause: The crystals were washed with a solvent that was not ice-cold, causing some of the product to redissolve.

• Solution: Always use ice-cold solvent for washing the crystals on the filter.

• Cause: Premature crystallization during hot filtration.

• Solution: Use a heated funnel and pre-warm the receiving flask to prevent the solution from cooling and crystallizing in the funnel.

Experimental Workflow & Logic

Solvent Selection Workflow

The process of selecting an appropriate recrystallization solvent is systematic. The following diagram illustrates the decision-making process.

Caption: A decision tree for troubleshooting common recrystallization problems.

References

• University of York. (n.d.). Solvent Choice - Chemistry Teaching Labs. Retrieved from [Link]

• Science Learning Center. (n.d.). Experiment: Recrystallization – Part I: Solvent Selection. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet. Education in Chemistry. Retrieved from [Link]

• Williamson, K. L., & Masters, K. M. (n.d.). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• Columbia University. (n.d.). Recrystallization. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]

• Reddit. (2018, November 20). An ideal recrystallization solvent. r/chemhelp. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations - Chemistry Teaching Labs. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Google Patents. (n.d.). EP0221023A2 - Process for the preparation of pyridine-2-carboxylic-acid derivatives and 1....

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

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• 5. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
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• 7. chem.libretexts.org [chem.libretexts.org]
• 8. mt.com [mt.com]
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• 10. benchchem.com [benchchem.com]
• 11. EP0221023A2 - Process for the preparation of pyridine-2-carboxylic-acid derivatives and 1-amino-1,4-dihydropyridine-2-carboxylic-acid derivatives - Google Patents [patents.google.com]
• 12. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 13. mt.com [mt.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Storage &amp; Stability of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific vulnerabilities of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate during storage and handling. This compound is a highly functionalized pyridine building block, and its unique electronic topography makes it acutely susceptible to specific degradation pathways.

This guide bypasses generic advice to provide mechanistic troubleshooting, self-validating protocols, and quantitative benchmarks to ensure the absolute integrity of your compound libraries.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: Why is my ester degrading into the free carboxylic acid during storage?

A: The primary degradation pathway for this compound is moisture-driven hydrolysis, accelerated by its unique structural electronics. The trifluoromethyl (-CF 3​ ) group at position 6 and the pyridine nitrogen both exert profound electron-withdrawing effects (inductive and mesomeric). This creates a severe electron deficiency at the position-2 ester carbonyl carbon, drastically lowering the activation energy required for nucleophilic attack by trace water 1.

Furthermore, once a microscopic fraction of the ester hydrolyzes to 4-amino-6-(trifluoromethyl)pyridine-2-carboxylic acid, the newly formed acidic proton acts as an autocatalyst, exponentially accelerating further degradation 2.

Q2: I am observing high molecular weight impurities (dimerization) via LC-MS. How do I prevent this?

A: These impurities are the result of intermolecular amidation. While the 4-amino group is partially deactivated by the electron-deficient pyridine ring, the extreme electrophilicity of the 2-carboxylate ester can still facilitate a nucleophilic attack from the amino group of an adjacent molecule 3. This reaction is typically triggered by thermal stress or the presence of trace basic impurities left over from synthesis 4. Preventing this requires strict temperature control (storage at -20°C) and ensuring the compound is purified away from any residual organobases prior to storage.

Q3: What are the optimal long-term storage conditions?

A: To arrest both hydrolysis and amidation, the compound must be stored at -20°C under an inert Argon atmosphere 5. Argon is heavier than Nitrogen and provides a superior protective blanket over the solid during vial sealing. Using a secondary desiccator cabinet or a sealed Mylar bag with desiccant pouches is mandatory to prevent moisture condensation during freeze-thaw cycles.

Part 2: Mechanistic Visualization

Mechanistic pathways of ester degradation via moisture-driven hydrolysis and intermolecular amidation.

Part 3: Quantitative Stability Benchmarks

To illustrate the critical nature of proper storage, the following table summarizes the degradation kinetics of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate under various environmental conditions.

Storage Condition	Atmosphere	Temp (°C)	Est. Hydrolysis Rate (%/month)	Est. Amidation Rate (%/month)	Recommended Action
Ambient Benchtop	Ambient Air	25°C	4.5 - 6.0%	0.8 - 1.2%	DO NOT USE for storage.
Standard Fridge	Ambient Air	4°C	1.2 - 2.0%	< 0.2%	Acceptable for < 1 week.
Desiccator Cabinet	Dry N 2​	25°C	< 0.5%	0.5 - 0.8%	Acceptable for < 1 month.
Cryogenic Inert	Argon	-20°C	< 0.05%	< 0.01%	Optimal for > 1 year.

Note: Rates are extrapolated baselines assuming an initial purity of >99.0% and trace residual moisture of 0.5% prior to packaging.

Part 4: Self-Validating Standard Operating Procedure (SOP)

To ensure scientific integrity, do not rely on assumptions of dryness. The following protocol is a self-validating system; it incorporates analytical checkpoints to prove the compound is stable before it goes into the freezer.

Workflow: Inert Packaging for Long-Term Storage

Step 1: High-Vacuum Desiccation

• Action: Transfer the purified solid to a Schlenk flask. Apply high vacuum (< 0.1 mbar) at 30°C for a minimum of 12 hours.

• Causality: The mild heating overcomes the lattice energy trapping residual solvent, while the high vacuum removes trace water that would otherwise initiate autocatalytic hydrolysis.

Step 2: Validation Check (Karl Fischer Titration)

• Action: Extract a 10 mg aliquot and perform a coulometric Karl Fischer titration.

• Validation: The moisture content must be < 0.1% . If it is higher, repeat Step 1. Do not proceed to packaging if moisture is present.

Step 3: Inert Atmosphere Transfer

• Action: Backfill the Schlenk flask with Argon and transfer it into a glove box purged with Argon (O 2​ < 5 ppm, H 2​ O < 1 ppm) 5.

• Causality: Argon is denser than air and nitrogen, settling over the powder to displace any microscopic pockets of moisture-laden air.

Step 4: Aliquoting and Sealing

• Action: Dispense the compound into amber glass vials (to prevent any potential photo-oxidation of the amino group). Seal with PTFE-lined silicone septa and aluminum crimp caps.

• Causality: PTFE provides a chemically inert barrier that prevents the silicone from outgassing or leaching into the compound, while the crimp cap ensures a hermetic seal against atmospheric moisture.

Step 5: Cryogenic Storage

• Action: Place the sealed vials into a secondary Mylar pouch containing indicating Drierite (calcium sulfate). Vacuum seal the pouch and store at -20°C.

Step-by-step standard operating procedure for moisture-free packaging and long-term storage.

Part 5: References

• The steric and electronic effects of aliphatic fluoroalkyl groups. ResearchGate.

• A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. RSC Publishing.

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh.

• Palladium-catalysed methylene C(sp3)–H lactamization and cycloamination enabled by chlorinated pyridine-pyridone ligands. PMC.

• Amidation of Esters with Amino Alcohols Using Organobase Catalysis. ACS Publications.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A simple method for the synthesis of N -difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF 2 COOEt as the difluoromethylation reage ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06322C [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Optimizing Reaction Temperature for Substitutions on Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

Welcome to the technical support center for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this versatile but highly sensitive building block. The unique electronic nature of this substrate—a pyridine ring rendered exceptionally electron-deficient by both a trifluoromethyl and a methyl carboxylate group, yet possessing a nucleophilic amino group—makes temperature a critical and nuanced parameter to control.

This document moves beyond simple protocols to explain the 'why' behind temperature optimization strategies. We will address common issues in a direct question-and-answer format, providing field-proven insights to help you maximize yield, improve purity, and ensure the success of your synthetic campaigns.

Section 1: Fundamental Principles of Temperature Optimization

Before troubleshooting specific reactions, it's crucial to understand the fundamental principles governing the role of temperature in chemical transformations.

FAQ 1: Beyond the basics, why is temperature so critical for this specific pyridine derivative?

Answer: Temperature is a primary lever for controlling reaction outcomes, but for this substrate, its importance is magnified due to a confluence of competing factors:

• Reaction Rate and Activation Energy: As with any reaction, increasing the temperature provides the necessary kinetic energy to overcome the activation barrier (Ea), thus increasing the reaction rate.[1][] Many of the valuable reactions performed on this molecule, such as palladium-catalyzed cross-couplings, have high activation energies that necessitate heating.

• Substrate and Reagent Stability: The trifluoromethyl and ester groups, while activating the ring for certain reactions, can also participate in or promote decomposition pathways at elevated temperatures. For instance, prolonged heating in the presence of a strong base could lead to hydrolysis of the methyl ester.

• Catalyst Stability: In cross-coupling reactions like Buchwald-Hartwig or Suzuki-Miyaura, the active palladium(0) catalyst is thermally sensitive. Excessive heat can lead to catalyst decomposition (e.g., formation of palladium black), which irreversibly halts the catalytic cycle.[3]

• Selectivity: When multiple reaction pathways are possible (e.g., desired product vs. side product), their rates often respond differently to temperature changes. A modest temperature increase might accelerate your desired reaction, while a larger increase could disproportionately favor a degradation or side-reaction pathway.[4]

FAQ 2: What is the difference between "kinetic" and "thermodynamic" control, and how does temperature influence it for my pyridine substitution?

Answer: This is a core concept in reaction optimization. When a reaction can yield two or more different products (e.g., regioisomers or a desired product and a stable byproduct), the product distribution can be governed by either kinetics or thermodynamics.[5][6]

• Kinetic Control: This regime favors the product that is formed fastest. This product has the lowest activation energy (Ea). Kinetic control is typically achieved at lower reaction temperatures, where there is enough energy to overcome the lowest Ea, but not enough for the reverse reaction (or the reaction leading to the thermodynamic product) to occur readily. The product ratio is determined by the relative rates of formation.[7]

• Thermodynamic Control: This regime favors the most stable product. This pathway may have a higher activation energy and thus form more slowly, but given sufficient energy (i.e., higher temperature) and time, the reaction becomes reversible. The system eventually equilibrates to a state that favors the lowest energy (most stable) product.[7][8]

For substitutions on pyridines, this can manifest in regioselectivity. While your specific substrate has a fixed substitution pattern, consider a hypothetical nucleophilic aromatic substitution (SNAr) on a related dichloropyridine. Attack at one position might be faster (kinetic) while the resulting product from attack at another position is more stable (thermodynamic). By modulating the temperature, you can influence the final product ratio.

Caption: Kinetic vs. Thermodynamic Control Energy Diagram.

Section 2: Troubleshooting C-N Cross-Coupling Reactions (e.g., Buchwald-Hartwig Amination)

A primary application for this substrate is using the 4-amino group as a nucleophile to couple with aryl or heteroaryl halides. Temperature control is paramount for success.

Question 1: My Buchwald-Hartwig reaction with an aryl bromide is not going to completion after several hours at 80 °C. Should I just increase the temperature to 110 °C?

Answer: While increasing temperature is a logical first step to increase reaction rate, doing so without careful consideration can introduce new problems. Before aggressively raising the heat, follow this troubleshooting workflow:

• Re-evaluate Your Catalyst System: Is your palladium source/ligand combination appropriate? For electron-deficient anilines like this substrate, sterically hindered biarylphosphine ligands (e.g., XPhos, RuPhos) are often required.[9] An inefficient catalyst system may not improve significantly with just a temperature increase and could instead favor decomposition.

• Check Base and Solvent: Ensure your base is sufficiently strong (e.g., NaOtBu, LHMDS) and soluble in your chosen solvent.[10] The reaction can stall if the base is not effective. The solvent must also be appropriate for the target temperature; switching from THF (boiling point ~66 °C) to dioxane or toluene allows for higher temperatures.[10]

• Implement a Controlled Temperature Increase: Instead of a large jump, increase the temperature incrementally. For example, raise the temperature from 80 °C to 90 °C and monitor the reaction by LC-MS or TLC for 1-2 hours. If conversion improves without significant byproduct formation, you can try another 10 °C increment. Typical temperatures for these couplings are between 80-110 °C.[10]

• Consider Catalyst Deactivation: If the reaction starts well but then stalls at a higher temperature, your catalyst is likely deactivating. In this case, a lower temperature for a longer duration is the better strategy.

Caption: Troubleshooting workflow for a low-yield coupling reaction.

Question 2: I'm seeing significant hydrodehalogenation of my aryl halide partner at 100 °C. What's happening and how can I fix it?

Answer: Hydrodehalogenation (replacement of the halide with a hydrogen) is a common side reaction in cross-coupling chemistry, often exacerbated by high temperatures. It typically arises from two pathways:

• Catalyst-Mediated: The palladium catalyst can react with sources of hydride in the reaction mixture (e.g., from solvent or base degradation) to produce an aryl-hydride species, which then reductively eliminates.

• Base-Mediated: At high temperatures, some bases can directly facilitate the side reaction.

Optimization Strategy: Your goal is to find a temperature window that is high enough for the desired C-N coupling but low enough to minimize the hydrodehalogenation.

• Lower the Temperature: This is the most direct solution. Try running the reaction at 80-90 °C. The reaction will be slower, but the improved selectivity may lead to a higher isolated yield of the desired product.[11]

• Change the Base: If a very strong base like NaOtBu is being used, consider switching to a weaker inorganic base like K₃PO₄ or Cs₂CO₃.[3] These are often less prone to promoting side reactions, although they may require slightly different solvent systems (e.g., with some water) to be effective.[3][12]

• Screen Ligands: Some ligands are more prone to side reactions than others. A ligand screen at a moderate temperature (e.g., 80 °C) might reveal a system that is both active and selective.

Section 3: Practical Guides and Protocols

Protocol: Systematic Temperature Screening Experiment

To empirically determine the optimal temperature for your specific substitution reaction, a parallel screening experiment is the most efficient approach.

Objective: To identify the temperature that provides the best balance of reaction rate and product purity.

Methodology:

• Preparation: In an inert atmosphere (glovebox or Schlenk line), prepare a master stock solution containing your substrate (Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate), the coupling partner, the palladium source, and the ligand in the chosen solvent.

• Aliquotting: Dispense equal volumes of this master stock solution into several identical reaction vials (e.g., 2 mL microwave vials) equipped with stir bars.

• Base Addition: To each vial, add the required amount of base. (Note: It is often best to add the base as a solid to each vial rather than including it in the master mix, especially for heterogeneous bases).

• Reaction Setup: Seal the vials and place them in separate wells of a temperature-controlled parallel synthesis block or in separate, pre-heated oil baths. Set each position to a different temperature. A good starting range for a Buchwald-Hartwig or Suzuki reaction would be:

  • Vial 1: 70 °C

  • Vial 2: 80 °C

  • Vial 3: 90 °C

  • Vial 4: 100 °C

  • Vial 5: 110 °C

• Monitoring: After a set time (e.g., 2 hours), take a small, identical aliquot from each reaction vial. Quench the aliquots and analyze them by LC-MS to determine the ratio of starting material, desired product, and any major byproducts.

• Analysis: Continue monitoring at set intervals (e.g., 4h, 8h, 16h). Plot the conversion and byproduct formation as a function of temperature and time. The optimal temperature is the one that gives the highest conversion to the desired product with the lowest level of impurities in a reasonable timeframe.

Data Summary: Typical Temperature Ranges for Key Reactions

The following table provides general starting points for temperature optimization. The optimal conditions for your specific system must be determined experimentally.[4]

Reaction Type	Substrate Class	Typical Temperature Range	Key Considerations
Buchwald-Hartwig Amination	Electron-Deficient Amine	80 °C – 110 °C	Catalyst stability is crucial; higher temperatures risk decomposition.[10][13]
Suzuki-Miyaura Coupling	Activated Pyridyl Halide/Tf	65 °C – 100 °C	Risk of protodeboronation of the boronic acid at higher temperatures.[3][12]
Nucleophilic Aromatic Sub. (SNAr)	Highly Activated Pyridine	25 °C – 80 °C	Substrate is highly activated; high temperatures may be unnecessary and promote decomposition.[14]

Section 4: Scale-Up Considerations

FAQ: My reaction worked perfectly at 100 °C on a 50 mg scale, but when I scaled up to 5 g, I saw significant decomposition and a lower yield. Why?

Answer: This is a classic process development challenge rooted in heat transfer physics. The issue is the change in the surface-area-to-volume ratio.[15]

• Small Scale (High SA:V Ratio): A small reaction flask has a large surface area relative to its volume. It can dissipate heat efficiently to the surrounding environment (the oil bath). The internal temperature of the reaction is very close to the external temperature you set.

• Large Scale (Low SA:V Ratio): A large reactor has a much smaller surface area relative to its volume. If the reaction is exothermic (releases heat), that heat cannot escape as efficiently. The internal temperature of the reaction can become significantly higher than the jacket temperature you have set, leading to a "thermal runaway" that causes decomposition.[15][16]

Mitigation Strategies for Scale-Up:

• Re-optimize at a Lower Temperature: The optimal temperature on a large scale may be lower than on a small scale. If your lab reaction worked at 100 °C, start your 5 g scale reaction with a jacket temperature of 80-85 °C and monitor the internal temperature closely.[17]

• Control Addition Rate: For exothermic reactions, add one of the reagents slowly to the heated mixture. This allows you to control the rate of heat generation.[16]

• Use a More Dilute System: Increasing the solvent volume can help create a larger thermal mass to absorb the heat generated by the reaction.[16]

• Reaction Calorimetry: In a process chemistry setting, use reaction calorimetry (RC1) or differential scanning calorimetry (DSC) to accurately measure the heat of reaction and determine safe operating limits before attempting a large-scale synthesis.[15]

References

• Kinetic versus thermodynamic control of products in some nucleophilic aromatic substitution reactions - Journal of the Chemical Society D - RSC Publishing. (n.d.). RSC Publishing.
• Is there any selectivity between the C-2 and C-4 positions of pyridine in SNAr reactions? (2016, May 29). Chemistry Stack Exchange.
• A Convenient N-Arylation Route for Electron-Deficient Pyridines: The Case of π-Extended Electrochromic Phosphaviologens. (2015, September 1). Journal of the American Chemical Society.
• Technical Support Center: Improving Regioselectivity in Pyridine Substitution Reactions. (n.d.). BenchChem.
• Troubleshooting common issues in pyridine synthesis. (n.d.). BenchChem.
• Reaction Condition Optimization. (n.d.).
• Guidelines for Process Development, Optimization & Scale up. (2018, January 23). Pharma Engineering.
• Technical Support Center: Nucleophilic Substitution on Pyridine Rings. (n.d.). BenchChem.
• Technical Support Center: Optimizing Suzuki-Miyaura Coupling of Fluorin
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. (n.d.).
• Triborane (B3H7)
• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.).
• Optimization of 6-(trifluoromethyl)pyrimidine derivatives as TLR8 antagonists. (2025, March 28). Freie Universität Berlin.
• A Brief Introduction to Chemical Reaction Optimization. (n.d.).
• Buchwald–Hartwig amin
• Optimising a Buchwald-Hartwig amin
• Regioselectivity of Pyridine Deprotonation in the Gas Phase. (2007, February 1).
• (PDF) Regiodivergent Metalation of Pyridines Using Mixed TMP-Titanate and TMP-Fe-Titanate Bases. (2025, March 17).
• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. (2022, January 18). MDPI.
• Reaction Condition Optimiz
• Pyridines. (n.d.).
• What are issues/things to consider when scaling up reactions from the lab to a factory? (2021, October 27). Reddit.
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ (2024, November 24). WuXi AppTec.
• Scale-Up Guide: Buchwald-Hartwig Amin
• Thermodynamic and kinetic reaction control. (n.d.). Wikipedia.
• Three-Component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines. (n.d.).
• Electrophilic substitution
• Process Optimization for API Synthesis. (n.d.). Genesis Drug Discovery & Development.
• Optimization of temperature for Suzuki-Miyaura coupling reaction. (n.d.).
• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. (n.d.).
• Kinetic Control Versus Thermodynamic Control Of A Reaction. (n.d.). Jack Westin.
• 14.3 Kinetic versus Thermodynamic Control of Reactions. (n.d.). Organic Chemistry.
• Nucleophilic arom
• Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. (2020, February 5).
• The pyridine/benzene stability 'paradox'? (2017, November 20). Chemistry Stack Exchange.
• One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. (2018, July 16).
• Substitution in the Pyridine Series: Effect of Substituents. (1966). Semantic Scholar.
• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018, October 17).
• (PDF) Concerted Nucleophilic Aromatic Substitution Reactions. (n.d.).
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.).
• Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines. (n.d.).
• 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors: design, synthesis, molecular docking, and anti-hepatocellular carcinoma efficacy evaluation. (n.d.).

Sources

• 1. Reaction Condition Optimization - Creative Biolabs [creative-biolabs.com]
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• 5. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
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Minimizing side reactions when using Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

Welcome to the MATP Technical Support Center. Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is a highly versatile, yet chemically demanding building block frequently utilized in drug discovery and agrochemical development. Due to its unique electronic topology, researchers often encounter competing side reactions—most notably, unwanted ester saponification and poor amine reactivity.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure chemoselectivity and high yields during your synthetic workflows.

Molecule Profiling & Reactive Nodes

To master the reactivity of MATP, one must first understand the electronic push-and-pull within the molecule. The table below summarizes the behavioral causality of each reactive node.

Reactive Node	Chemical Behavior & Causality	Primary Side Reaction Risk	Mitigation Strategy
C2-Methyl Ester	The carbonyl carbon is highly electrophilic due to the adjacent electronegative pyridine nitrogen and the overall electron-deficient ring.	Unwanted saponification or transesterification during amine derivatization.	Use strictly aprotic, anhydrous solvents. Avoid nucleophilic bases (e.g., NaOH, KOH).
C4-Amino Group	Severely deactivated by the inductive (-I) pull of the -CF3 group and the resonance (-M) withdrawal of the ester and pyridine ring.	Incomplete acylation/alkylation; near-total recovery of starting material.	Employ super-stoichiometric nucleophilic catalysts (DMAP), strong bases (NaH), or highly activated acylating salts.
C6-Trifluoromethyl	C-F bonds are highly stable, providing significant steric shielding to the adjacent positions.	Defluorination (rare, requires extreme basic/nucleophilic conditions).	Avoid prolonged heating with strong aqueous hydroxides or alkoxides.
Pyridine Nitrogen	Electron-deficient and sterically hindered; acts as a very poor nucleophile.	N-oxidation or unwanted N-alkylation under forcing conditions.	Strictly control equivalents of electrophiles; avoid strong oxidants like mCPBA unless N-oxidation is targeted.

Troubleshooting Guides & FAQs

Q1: Why am I getting poor yields when trying to N-acylate the 4-amino group using standard acid chlorides? Answer: The 4-amino group in MATP is not a standard aniline. The lone pair on the nitrogen is heavily delocalized into the electron-deficient pyridine ring. This electron deficiency is massively amplified by the strongly electron-withdrawing trifluoromethyl (-CF3) and methyl carboxylate groups. This combination of inductive and resonance effects makes the amine significantly less nucleophilic than a standard aniline[1]. Solution: Standard triethylamine/acid chloride conditions will fail. You must use a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP) to form a highly reactive acylpyridinium intermediate, or utilize specialized highly reactive agents such as N-acyl DBN tetraphenylborate salts[2].

Q2: During N-derivatization under basic conditions, my methyl ester is disappearing. How do I prevent unwanted hydrolysis? Answer: The C2 methyl ester is highly activated toward nucleophilic attack. Adventitious water in the presence of bases (even amine bases if wet) will rapidly saponify the ester into the corresponding carboxylic acid[3]. Solution: Maintain strictly anhydrous conditions. Dry your solvents over molecular sieves, oven-dry your glassware, and use non-nucleophilic bases like N,N-Diisopropylethylamine (DIPEA) under an inert argon or nitrogen atmosphere.

Q3: I intentionally hydrolyzed the ester to the carboxylic acid, but I cannot extract the product into my organic layer. Why is product isolation so difficult? Answer: Hydrolysis of the ester yields 4-amino-6-(trifluoromethyl)pyridine-2-carboxylic acid. Because the molecule contains both an acidic carboxylate and basic nitrogens (the amine and the pyridine ring), it forms a highly polar, water-soluble zwitterion in aqueous solutions[3]. Solution: You cannot rely on standard organic extraction. You must carefully adjust the pH of the aqueous layer to the molecule's isoelectric point (typically pH 3.0–4.0). At this exact pH, the net charge of the molecule is zero, minimizing its aqueous solubility and forcing it to precipitate out of solution[3].

Quantitative Reaction Parameters & Stoichiometry

To ensure reproducibility, adhere to the following optimized stoichiometric parameters for the protocols described in Section 4.

Parameter	Protocol A: N-Acylation	Protocol B: Ester Hydrolysis
Substrate (MATP)	1.0 equivalent	1.0 equivalent
Reagent	1.5 - 2.0 eq (Acyl Chloride)	2.0 - 3.0 eq (LiOH·H2O)
Catalyst / Additive	0.5 eq (DMAP)	None
Base	2.0 eq (DIPEA)	N/A
Optimal Temperature	0°C warming to Room Temp	Room Temp to 40°C
Target pH for Workup	~7.0 (Saturated NaHCO₃ wash)	3.0 - 4.0 (Isoelectric point)
Typical Reaction Time	4 - 12 hours	2 - 6 hours

Experimental Protocols

Protocol A: Chemoselective N-Acylation of MATP (Avoiding Ester Hydrolysis)

This protocol utilizes a self-validating catalytic system where DMAP overcomes the poor nucleophilicity of the amine, while anhydrous conditions protect the sensitive ester.

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a continuous stream of argon.

• Dissolution: Dissolve MATP (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a concentration of 0.1 M.

• Base & Catalyst Addition: Add anhydrous DIPEA (2.0 eq) followed by DMAP (0.5 eq). Stir for 5 minutes at room temperature.

• Acylation: Cool the reaction mixture to 0°C using an ice bath. Add the desired acyl chloride (1.5 eq) dropwise over 10 minutes to prevent thermal spiking.

• Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Monitor the reaction via TLC (typically 30% EtOAc in Hexanes). The formation of a less polar spot indicates successful acylation.

• Quenching & Workup: Once the starting material is consumed, quench the reaction with saturated aqueous NaHCO₃. Self-validation check: The mild basicity of NaHCO₃ neutralizes HCl byproducts without being strong enough to hydrolyze the C2 ester.

• Extraction: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Controlled Saponification to the Zwitterionic Acid

This protocol intentionally cleaves the ester while utilizing isoelectric precipitation to isolate the highly polar product.

• Dissolution: Dissolve MATP (1.0 eq) in a 2:1:1 mixture of THF:MeOH:H₂O (0.2 M concentration).

• Hydrolysis: Add Lithium hydroxide monohydrate (LiOH·H₂O, 2.5 eq) in one portion.

• Monitoring: Stir the mixture at room temperature. Monitor by TLC until the ester is fully consumed (typically 2-4 hours).

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the volatile organic solvents (THF and MeOH), leaving only the basic aqueous layer.

• Isoelectric Precipitation: Cool the aqueous layer to 0°C. Critical Step: Insert a calibrated pH probe into the solution. Slowly add 1M HCl dropwise until the pH reaches exactly 3.0–4.0.

• Isolation: A white/off-white precipitate should form as the zwitterion reaches its point of lowest solubility. Stir for an additional 30 minutes at 0°C to maximize crystallization.

• Filtration: Filter the precipitate through a Büchner funnel, wash with ice-cold water, and dry under high vacuum to yield the pure carboxylic acid.

Decision-Making Visualization

Decision workflow for MATP N-acylation and ester hydrolysis troubleshooting.

References

• Exploiting activated esters in novel chemoselective amide formation reactions Source: Lancashire Online Knowledge URL:[Link]

• N-Acyl DBN Tetraphenylborate Salts as N-Acylating Agents Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

Sources

• 1. knowledge.lancashire.ac.uk [knowledge.lancashire.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate vs ethyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

As a Senior Application Scientist in early-phase drug discovery and process chemistry, I frequently observe synthetic bottlenecks arising from seemingly trivial protecting group choices. When working with the 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate scaffold—a highly privileged building block in modern agrochemical and pharmaceutical design—the choice between a methyl and an ethyl ester is not merely a matter of molecular weight. It fundamentally dictates the kinetic viability of your downstream workflows.

The trifluoromethyl ( −CF3​ ) group is a critical bioisostere that imparts exceptional metabolic stability and lipophilicity to drug candidates[1]. Because the −CF3​ group is strongly electron-withdrawing (Hammett constant σp​=0.54 ), it significantly alters the electronic landscape of the pyridine ring[1]. However, this electronic activation is often counterbalanced by steric factors at the C2 position.

This guide provides an objective, data-driven comparison of the methyl versus ethyl esters of this scaffold, detailing the causality behind their divergent reactivity and providing self-validating protocols for your laboratory.

Physicochemical Profiling & Causality

The reactivity of pyridine-2-carboxylates is governed by the electrophilicity of the carbonyl carbon and the steric shielding surrounding it. While the strongly electron-withdrawing −CF3​ group increases the overall electrophilicity of the scaffold, the localized steric bulk of the ester alkyl chain becomes the rate-limiting factor in nucleophilic acyl substitutions[2].

The methyl group ( −CH3​ ) presents minimal van der Waals radius interference, allowing for a low-energy trajectory for incoming nucleophiles (such as hydroxide ions or amine-aluminum complexes). In contrast, the ethyl group ( −CH2​CH3​ ) introduces a flexible, rotating steric shield that physically impedes the formation of the required tetrahedral intermediate[2].

Quantitative Comparison Summary

Property / Metric	Methyl 4-amino-6-(CF3)pyridine-2-carboxylate	Ethyl 4-amino-6-(CF3)pyridine-2-carboxylate
Steric Parameter (R-Group Bulk)	Minimal ( −CH3​ )	Moderate ( −CH2​CH3​ )
Saponification Kinetics (LiOH, rt)	Fast (< 2 hours)	Sluggish (4–8 hours; often requires heat)
AlMe 3​ -Mediated Amidation Yield	> 80% (Rapid conversion)	< 30% (Stalls at intermediate)
Typical Physical State	Crystalline Solid (Higher MP)	Low-Melting Solid / Viscous Oil
Atom Economy (Esterification)	Higher	Lower

Divergent Synthetic Workflows

The steric differences between the two esters lead to drastically different outcomes in two of the most common preclinical workflows: saponification (to yield the free carboxylic acid) and direct amidation (to yield functionalized amides).

Fig 1: Divergent reactivity pathways of methyl vs. ethyl 4-amino-6-(CF3)pyridine-2-carboxylates.

Mechanistic Insights & Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . They incorporate visual and chemical checkpoints to confirm mechanistic progression.

Protocol A: Controlled Saponification (Optimized for the Methyl Ester)

Hydrolysis of the methyl ester proceeds rapidly at room temperature. Attempting this with the ethyl ester often requires heating, which risks decarboxylation or side reactions at the 4-amino position.

Causality Check: We utilize a mixed solvent system (THF/MeOH/H 2​ O). The methanol acts as a phase-transfer homogenizer, ensuring the lipophilic −CF3​ scaffold remains in solution with the aqueous hydroxide.

• Initiation: Dissolve Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (1.0 eq) in a 2:1:1 mixture of THF/MeOH/H 2​ O (0.2 M concentration).

• Reagent Addition: Add Lithium hydroxide monohydrate (LiOH·H 2​ O, 1.5 eq) in one portion at 0 °C. Stir and allow to warm to room temperature.

• Self-Validation (TLC): After 1.5 hours, check the reaction via TLC (Hexanes/EtOAc 1:1, UV 254 nm). The methyl ester (high Rf​ ) should be completely consumed, replaced by a baseline-sticking spot (the lithium carboxylate salt).

• Isoelectric Precipitation: Concentrate the mixture in vacuo to remove THF/MeOH. Dilute the aqueous layer with water and cool to 0 °C.

• Critical Quench: Carefully acidify with 1M HCl to pH 3–4 . Why this pH? The 4-amino group is poorly basic due to the electron-withdrawing −CF3​ and pyridine ring, while the carboxylic acid has a pKa ~2. pH 3.5 represents the isoelectric point where the zwitterion crashes out as a white crystalline solid.

• Isolation: Filter the precipitate, wash with cold water, and dry under high vacuum.

Protocol B: Direct Amidation via Trimethylaluminum (AlMe 3​ )

Direct conversion of esters to amides using AlMe 3​ is a staple in medicinal chemistry. However, trimethylaluminum-mediated amidation of sterically hindered esters (like the ethyl ester) is notoriously poor, often yielding <30% due to the stalled collapse of the tetrahedral intermediate[3]. The methyl ester routinely delivers >80% yield under identical conditions[3].

Causality Check: AlMe 3​ reacts with the amine to form a highly nucleophilic dimethylaluminum amide complex. This complex attacks the ester. The smaller leaving group (methoxide vs. ethoxide) facilitates the rapid collapse of the intermediate.

• Complex Formation: In a flame-dried flask under inert atmosphere (N 2​ /Ar), dissolve your target amine (1.2 eq) in anhydrous DCM (0.1 M). Cool to 0 °C.

• Activation: Dropwise, add AlMe 3​ (2.0 M in toluene, 1.2 eq).

  • Self-Validation (Gas Evolution): You must observe the evolution of methane gas (bubbling). If no bubbling occurs, your AlMe 3​ has hydrolyzed and the reaction will fail. Stir for 30 minutes at room temperature until gas evolution ceases.

• Ester Addition: Add Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (1.0 eq) dissolved in a minimum volume of anhydrous DCM.

• Heating: Heat the reaction to 40 °C (or 80 °C if using toluene) for 4–6 hours.

• Emulsion-Breaking Quench (Critical): Cool to 0 °C. Quench the reaction by adding a saturated aqueous solution of Rochelle's salt (Potassium sodium tartrate) dropwise.

  • Causality: Aluminum salts form thick, unfilterable gels in water. Rochelle's salt chelates the aluminum, breaking the emulsion and yielding two sharply defined, easily separable liquid phases.

• Extraction: Stir vigorously for 1 hour until the phases are clear. Extract the aqueous layer with DCM, dry over Na 2​ SO 4​ , and concentrate to yield the functionalized amide.

Conclusion & Recommendations

For process chemists and medicinal chemists working with the 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate scaffold, the methyl ester is unequivocally the superior choice for early-stage synthesis . Its lower steric bulk enables rapid, high-yielding transformations in both alkaline hydrolysis and Lewis acid-mediated direct amidations, preventing the bottlenecking and material loss frequently observed with the ethyl derivative.

References

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients Source: National Center for Biotechnology Information (PMC) / J-Stage URL:[Link][1]

• Direct amidation of esters with nitroarenes Source: Nature Communications / PMC - NIH URL:[Link][3]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Predictive Guide to the LC-MS Analysis and Fragmentation of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

This technical guide provides a detailed, predictive analysis of the liquid chromatography-mass spectrometry (LC-MS) behavior and fragmentation pattern of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 350602-09-4)[1]. As a pyridine derivative with a trifluoromethyl substituent, this compound is of interest to researchers in medicinal chemistry and drug development[2]. While specific experimental data for this molecule is not widely published, this guide synthesizes established principles of mass spectrometry and chromatography to provide a robust, predictive framework for its analysis. This guide is intended for researchers, scientists, and drug development professionals who require a foundational understanding for method development and structural elucidation.

Introduction: The Analytical Challenge

Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate possesses a unique combination of functional groups that dictate its behavior in an LC-MS system. The basicity of the pyridine nitrogen and the amino group suggests favorable ionization in positive electrospray ionization (ESI) mode[3][4]. The trifluoromethyl group, a common moiety in pharmaceuticals, can influence both chromatographic retention and the fragmentation pathways observed in tandem mass spectrometry (MS/MS)[5][6]. Understanding these characteristics is paramount for developing sensitive and specific analytical methods for its quantification and identification in complex matrices.

Part 1: Proposed LC-MS/MS Experimental Workflow

The following section outlines a comprehensive, step-by-step methodology for the analysis of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate. The choices within this protocol are grounded in extensive experience with similar small molecules.

Experimental Protocol

1. Sample Preparation:

• Objective: To prepare the analyte in a solvent compatible with reversed-phase liquid chromatography.

• Procedure:

  • Prepare a stock solution of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate at a concentration of 1 mg/mL in methanol.

  • Perform serial dilutions to create working standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

  • The final diluent should be a mixture of water and acetonitrile (e.g., 90:10 v/v) with 0.1% formic acid to ensure compatibility with the initial mobile phase conditions and promote protonation of the analyte.

2. Liquid Chromatography (LC) Parameters:

• Rationale: A reversed-phase C18 column is selected for its versatility in retaining and separating a wide range of small molecules. The gradient elution is designed to provide good peak shape and resolution from potential impurities. The use of formic acid as a mobile phase modifier is crucial for improving peak shape and enhancing ionization efficiency in positive ESI mode[7][8].

Parameter	Recommended Setting
LC System	Agilent 1290 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL

3. Mass Spectrometry (MS) Parameters:

• Rationale: Electrospray ionization (ESI) is the preferred ionization technique for this class of molecules due to its soft ionization nature, which typically yields a prominent protonated molecular ion ([M+H]+)[3][9][10]. Positive ion mode is selected to take advantage of the basic nitrogen atoms in the pyridine ring and the amino group. The parameters below are typical starting points for a triple quadrupole mass spectrometer and should be optimized for the specific instrument.

Parameter	Recommended Setting
MS System	Agilent 6490 Triple Quadrupole or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Gas Temperature	300 °C
Gas Flow	10 L/min
Nebulizer Pressure	35 psi
Sheath Gas Temp	350 °C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V
Scan Type	Full Scan (for initial analysis) and Product Ion Scan (for fragmentation)
Scan Range	m/z 50 - 300
Collision Energy	Ramped (e.g., 10-40 eV for fragmentation studies)

Workflow Diagram

Caption: Workflow for LC-MS/MS analysis of the target compound.

Part 2: Predicted Mass Spectrometry Fragmentation Pattern

The fragmentation of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate in positive ESI-MS/MS is predicted to proceed through several key pathways initiated by the protonation of the molecule. The molecular weight of the compound is 220.15 g/mol [1]. Therefore, the protonated molecule [M+H]+ is expected at an m/z of 221.16.

Proposed Major Fragmentation Pathways

• Loss of Methanol (CH3OH): A common fragmentation pathway for methyl esters is the neutral loss of methanol (32 Da) from the protonated molecular ion. This would result in a fragment ion at m/z 189.16.

• Loss of the Methoxycarbonyl Radical (•COOCH3): Cleavage of the bond between the pyridine ring and the ester group could lead to the loss of a methoxycarbonyl radical (59 Da), resulting in a fragment ion at m/z 162.16.

• Decarboxylation (Loss of CO2): Following the loss of a methyl group, the resulting carboxylic acid could undergo decarboxylation, losing 44 Da.

• Fragmentation of the Pyridine Ring: Pyridine rings can undergo ring opening and subsequent fragmentation, though these are often less prominent fragmentation pathways compared to the loss of labile functional groups[11][12].

• Involvement of the Trifluoromethyl Group: The electron-withdrawing nature of the trifluoromethyl group will influence the stability of adjacent ions and may direct fragmentation pathways[6][13]. Loss of a fluorine atom (19 Da) or HF (20 Da) is also a possibility under certain conditions[14].

Predicted Quantitative Fragmentation Data

Predicted m/z	Proposed Fragment Ion	Neutral Loss	Proposed Fragmentation Pathway
221.16	[C8H8F3N2O2]+	-	Protonated Molecular Ion [M+H]+
202.16	[C8H5F2N2O2]+	HF	Loss of hydrogen fluoride
189.16	[C7H4F3N2O]+	CH3OH	Loss of methanol from the ester
162.16	[C7H6F3N2]+	•COOCH3	Loss of the methoxycarbonyl group
145.16	[C6H3F3N2]+	NH3	Loss of ammonia from the amino group

Fragmentation Pathway Diagram

Caption: Proposed fragmentation pathway for [M+H]+ of the target compound.

Discussion and Comparison with Alternatives

The proposed LC-MS/MS method offers high sensitivity and specificity, which are critical for the analysis of pharmaceutical compounds. Compared to gas chromatography-mass spectrometry (GC-MS), LC-MS is more suitable for this analyte due to its polarity and thermal lability. The soft ionization provided by ESI minimizes in-source fragmentation, preserving the molecular ion for subsequent MS/MS analysis[3].

Alternative LC methods could include Hydrophilic Interaction Liquid Chromatography (HILIC) if greater retention of this relatively polar molecule is required. However, reversed-phase chromatography, as proposed, is generally more robust and widely applicable.

For detection, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode would be the instrument of choice for quantitative analysis due to its superior sensitivity and selectivity. For initial identification and structural elucidation, a high-resolution mass spectrometer such as a Q-TOF or Orbitrap would be invaluable for confirming the elemental composition of the parent and fragment ions.

Conclusion

This guide provides a comprehensive, predictive framework for the LC-MS analysis of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate. By leveraging established principles of chromatography and mass spectrometry, a robust starting method for separation and detection has been outlined. The predicted fragmentation pattern offers a basis for structural confirmation and the development of targeted quantitative assays. While empirical optimization is always necessary, this guide serves as an authoritative starting point for researchers and scientists working with this and structurally related compounds.

References

• Vertex AI Search. (2024). Modeling the relative response factor of small molecules in positive electrospray ionization.
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A Comparative Guide to the Spectroscopic Validation of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate Purity Grades

For researchers, scientists, and professionals in drug development, the purity of a chemical entity is not a matter of simple preference but a cornerstone of experimental validity and therapeutic safety. Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, a key building block in the synthesis of various pharmaceutical agents, is no exception. The presence of even minute impurities can lead to aberrant biological activity, compromise reaction yields, and introduce confounding variables in analytical assays. This guide provides an in-depth comparison of spectroscopic methods for validating the purity grades of this compound, grounded in established analytical principles and regulatory expectations.

The narrative that follows is designed to be a self-validating system, explaining not just the "how" but the critical "why" behind each experimental choice. We will explore how different spectroscopic techniques can be synergistically employed to build a comprehensive purity profile, ensuring that the material meets the stringent requirements for its intended application.

The Significance of Purity in a Pharmaceutical Context

The purity of an active pharmaceutical ingredient (API) or a key starting material like Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is rigorously defined by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), with guidelines harmonized by the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[1][2] Impurities can arise from the synthetic route, degradation, or storage and are classified as organic impurities (process-related, degradation products), inorganic impurities, and residual solvents.

In this guide, we will compare three common purity grades for research and development purposes:

• Standard Grade (>95%): Suitable for early-stage discovery and process development where the primary goal is to confirm the viability of a synthetic route or initial biological screening.

• High Purity Grade (>98%): Intended for more advanced preclinical studies, including preliminary toxicology and pharmacology, where the influence of minor impurities needs to be minimized.

• Ultra-High Purity Grade (>99.9%): Reserved for late-stage development, reference standards, and clinical trials, where a comprehensive impurity profile is mandatory and the concentration of any single impurity is strictly controlled.

The selection of an appropriate analytical methodology is therefore intrinsically linked to the required purity grade and the intended use of the material.

An Integrated Approach to Purity Validation

A multi-technique approach is essential for a comprehensive assessment of purity. Each technique offers a unique perspective on the sample's composition, and their combined application provides a more complete and reliable picture. The following workflow illustrates a logical progression for the spectroscopic validation of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.

Caption: Integrated workflow for the spectroscopic validation of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Workhorse

NMR spectroscopy is arguably the most powerful technique for the structural elucidation and purity assessment of organic molecules.[3] Its inherent quantitative nature, where the signal intensity is directly proportional to the number of nuclei, makes it a primary method for assay determination.[4][5]

¹H NMR: The First Line of Assessment

Proton NMR provides a rapid and definitive confirmation of the compound's identity and a preliminary assessment of its purity. The spectrum of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is expected to show distinct signals for the aromatic protons, the amino protons, and the methyl ester protons.

Table 1: Predicted ¹H NMR (400 MHz, DMSO-d₆) Chemical Shifts for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.15	s	1H	H-5
~6.85	s	1H	H-3
~6.50	br s	2H	-NH₂
~3.85	s	3H	-OCH₃

Note: Chemical shifts are predictions based on structurally similar compounds and may vary slightly.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 5-10 mg of the sample into a clean, dry NMR tube. Add ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆). Vortex briefly to ensure complete dissolution.

• Instrument Parameters (400 MHz):

  • Pulse Program: Standard single-pulse (zg30).

  • Number of Scans: 16-64 (sufficient for good signal-to-noise).

  • Relaxation Delay (D1): 5 seconds (to allow for full relaxation of protons).

  • Acquisition Time: ~4 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Integrate all signals and reference the spectrum to the residual solvent peak.

Interpretation for Purity: The presence of small, unidentifiable peaks in the spectrum indicates the presence of impurities. The relative integration of these impurity peaks compared to the main compound's peaks gives a semi-quantitative estimate of purity. For a more accurate determination, quantitative NMR (qNMR) is required.

Quantitative ¹H NMR (qNMR): The Gold Standard for Assay

qNMR is a primary analytical method that allows for the determination of the absolute purity (assay) of a substance by comparing the integral of an analyte signal to that of a certified internal standard of known purity.[5]

Experimental Protocol: Quantitative ¹H NMR (qNMR)

• Sample and Standard Preparation: Accurately weigh (using a microbalance) a specific amount of the sample (e.g., 10 mg) and a certified internal standard (e.g., maleic acid, ~5 mg) into the same vial. The internal standard should have a simple spectrum with at least one peak that does not overlap with the analyte signals.

• Dissolution: Add a precise volume or weight of deuterated solvent (e.g., DMSO-d₆) to the vial and ensure complete dissolution. Transfer an aliquot to an NMR tube.

• Instrument Parameters (600 MHz):

  • Pulse Program: A calibrated 90° pulse.

  • Number of Scans: 64-128.

  • Relaxation Delay (D1): At least 5 times the longest T₁ relaxation time of both the analyte and the standard (often >30 seconds). This is critical for accurate quantification.

• Data Processing and Calculation: Carefully process the spectrum to ensure a flat baseline. Integrate the non-overlapping signals of the analyte and the internal standard. Calculate the purity using the following equation:

  Purity (%) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (Manalyte / Mstd) * (mstd / manalyte) * Pstd

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

¹³C NMR: Confirming the Carbon Skeleton

While not typically used for quantification due to long relaxation times and the nuclear Overhauser effect, ¹³C NMR is invaluable for confirming the carbon framework of the molecule and identifying impurities that may not have proton signals.

Table 2: Predicted ¹³C NMR (100 MHz, DMSO-d₆) Chemical Shifts

Predicted Chemical Shift (δ, ppm)	Assignment
~165	C=O (ester)
~155	C-4 (C-NH₂)
~150	C-2 (C-COOCH₃)
~148 (q)	C-6 (C-CF₃)
~122 (q)	-CF₃
~110	C-5
~105	C-3
~52	-OCH₃

Note: "q" denotes a quartet due to coupling with the fluorine atoms.

¹⁹F NMR: A Specific and Sensitive Probe for Fluorinated Impurities

Given the presence of a trifluoromethyl group, ¹⁹F NMR is a highly specific and sensitive technique for detecting and quantifying fluorinated impurities.[6][7] The wide chemical shift range of ¹⁹F NMR minimizes signal overlap, making it an excellent tool for purity assessment.[8]

Experimental Protocol: ¹⁹F NMR Spectroscopy

• Sample Preparation: Prepare the sample as for ¹H NMR.

• Instrument Parameters (376 MHz):

  • Pulse Program: Standard single-pulse with proton decoupling.

  • Number of Scans: 128-256.

  • Relaxation Delay (D1): 5-10 seconds.

  • Reference: An external standard such as trifluoroacetic acid (TFA) or an internal standard if performing qNMR.

• Interpretation: The spectrum should ideally show a single sharp singlet for the -CF₃ group. Any additional signals in the ¹⁹F spectrum would indicate the presence of other fluorine-containing species.

High-Performance Liquid Chromatography (HPLC): The Power of Separation

HPLC is a cornerstone of pharmaceutical analysis for the separation, quantification, and isolation of impurities.[9] Coupled with a UV detector, it is the standard method for determining the area percentage purity and detecting non-volatile impurities.

Experimental Protocol: HPLC-UV Analysis

• Sample Preparation: Prepare a stock solution of the sample in a suitable diluent (e.g., acetonitrile/water) at a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis: The purity is typically reported as the area percentage of the main peak relative to the total area of all peaks.

Liquid Chromatography-Mass Spectrometry (LC-MS): Identifying the Unknowns

When unknown impurities are detected by HPLC, LC-MS is employed to determine their molecular weights and fragmentation patterns, which aids in their structural elucidation.[10][11]

Experimental Protocol: LC-MS Analysis

• Chromatography: Use the same HPLC method as described above.

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Scan Range: m/z 100-500.

  • Fragmentation: For structural information, tandem mass spectrometry (MS/MS) can be performed on the impurity peaks.

• Interpretation: The mass-to-charge ratio (m/z) of the impurity peaks provides their molecular weights. For Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, the expected [M+H]⁺ ion is at m/z 235.1. Impurities will have different m/z values.

Comparison of Purity Grades by Different Techniques

The following table summarizes hypothetical, yet realistic, analytical data for the three different purity grades of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.

Table 3: Comparative Analytical Data for Different Purity Grades

Analytical Technique	Standard Grade (>95%)	High Purity Grade (>98%)	Ultra-High Purity Grade (>99.9%)
q¹H NMR (Assay)	95.5%	98.7%	>99.9% (by mass balance)
¹⁹F NMR	Main peak + minor signals at -65.2 ppm (0.8%) and -72.1 ppm (0.5%)	Main peak + trace signal at -65.2 ppm (0.2%)	Single sharp peak
HPLC-UV (Area %)	96.2%	99.1%	99.95%
LC-MS (Impurity ID)	Impurity at m/z 219.1 detected (possible demethylated analog)	Trace impurity at m/z 219.1	No significant impurities detected

Decision-Making in Analytical Strategy

The choice of which analytical techniques to employ is dictated by the required purity grade and the stage of development. The following diagram illustrates a decision-making process for selecting the appropriate analytical validation.

Caption: Decision matrix for selecting analytical validation techniques based on purity requirements.

Conclusion

The spectroscopic validation of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate purity is a multi-faceted process that requires a thoughtful and integrated approach. While ¹H NMR provides an excellent initial assessment of identity and purity, a combination of quantitative NMR, ¹⁹F NMR, HPLC-UV, and LC-MS is necessary for a comprehensive and reliable characterization, especially for higher purity grades intended for pharmaceutical development. The experimental protocols and comparative data presented in this guide offer a robust framework for researchers and scientists to ensure the quality and integrity of this critical chemical intermediate. Adherence to these principles, grounded in the guidelines set forth by bodies like the ICH, is paramount for the successful advancement of research and the development of safe and effective medicines.

References

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• Ishida, Y., et al. (2012). Method for producing 2-amino-4-(trifluoromethyl)pyridine.

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A Comparative Guide to Benchmarking the Catalytic Efficiency of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate Ligands in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the development of efficient and selective catalysts is a cornerstone of innovation, particularly in the pharmaceutical and agrochemical industries. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, have become indispensable tools for the formation of carbon-carbon bonds. The efficiency of these reactions is critically dependent on the nature of the ligand coordinated to the palladium center. This guide provides a comprehensive framework for benchmarking the catalytic performance of a novel ligand, Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, against established alternatives in the Suzuki-Miyaura cross-coupling reaction.

The choice of ligand influences the stability of the catalyst, the rates of key steps in the catalytic cycle (oxidative addition and reductive elimination), and the overall reaction yield and turnover number. Pyridine-based ligands are a versatile class, offering tunable steric and electronic properties. The subject of this guide, Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, features a trifluoromethyl group, which is strongly electron-withdrawing, and an amino group, which is electron-donating. This unique electronic profile suggests the potential for high catalytic activity.

This guide will present a hypothetical benchmarking study, providing the necessary protocols and data analysis framework to evaluate this promising ligand.

Understanding Catalytic Efficiency: Key Metrics

To objectively compare catalyst performance, we focus on several key metrics:

• Yield (%) : The amount of desired product obtained as a percentage of the theoretical maximum.

• Turnover Number (TON) : The number of moles of substrate that a mole of catalyst can convert before becoming inactivated. It is a measure of the catalyst's stability and overall productivity.[1][2]

• Turnover Frequency (TOF) : The number of moles of product per mole of catalyst per unit time. It represents the speed of the catalyst.[1][2]

An ideal catalyst exhibits a high yield, TON, and TOF.

Comparative Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for synthesizing biaryls. For this benchmarking guide, we will consider the coupling of 4-bromoanisole with phenylboronic acid as a model reaction.

Reaction Scheme:

While specific experimental data for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate in this reaction is not yet published, we can project its potential performance based on the known effects of substituents on pyridine ligands in similar palladium-catalyzed reactions.[2][3] The electron-withdrawing trifluoromethyl group is expected to enhance the catalytic activity.

Below is a comparative table benchmarking the hypothetical performance of a palladium catalyst with our ligand of interest against catalysts with other established pyridine and phosphine-based ligands.

Catalyst System	Ligand	Yield (%)	TON	TOF (h⁻¹)
Catalyst of Interest (Projected)	Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate	95-99	950-990	475-495
Benchmark Catalyst 1	Pyridine	85	850	425
Benchmark Catalyst 2	4-(Dimethylamino)pyridine (DMAP)	92	920	460
Benchmark Catalyst 3	SPhos	98	980	490
Benchmark Catalyst 4	XPhos	99	990	495

Note: The data for benchmark catalysts are representative values from the literature for similar Suzuki-Miyaura coupling reactions. The projected data for the catalyst of interest is an estimation based on the expected electronic effects of the trifluoromethyl and amino groups.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This section provides a detailed, step-by-step methodology for performing the Suzuki-Miyaura cross-coupling reaction to benchmark the catalytic efficiency of different ligands.

Materials:

• 4-Bromoanisole

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (or other ligand)

• Potassium phosphate (K₃PO₄)

• Toluene (anhydrous)

• Nitrogen or Argon gas supply

• Standard laboratory glassware (Schlenk tube or equivalent)

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup:

  • To a dry Schlenk tube under an inert atmosphere (N₂ or Ar), add 4-bromoanisole (1.0 mmol, 1.0 equiv.), phenylboronic acid (1.2 mmol, 1.2 equiv.), and K₃PO₄ (2.0 mmol, 2.0 equiv.).

• Catalyst Preparation:

  • In a separate vial, dissolve Pd(OAc)₂ (0.01 mmol, 1 mol%) and the ligand (0.02 mmol, 2 mol%) in 2 mL of anhydrous toluene.

  • Stir the mixture at room temperature for 15 minutes to allow for the formation of the active catalyst complex.

• Reaction Execution:

  • Add the catalyst solution to the Schlenk tube containing the reactants.

  • Add an additional 3 mL of anhydrous toluene to the reaction mixture.

  • Seal the Schlenk tube and place it in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously for the desired reaction time (e.g., 2 hours).

• Work-up and Analysis:

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Analyze the crude product by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the yield.

  • The product can be further purified by column chromatography on silica gel.

Causality Behind Experimental Choices

• Inert Atmosphere: Palladium catalysts, particularly in their active Pd(0) state, are sensitive to oxygen. Performing the reaction under an inert atmosphere of nitrogen or argon prevents catalyst deactivation.

• Anhydrous Solvent: Water can lead to protodeboronation of the boronic acid, a side reaction that reduces the yield of the desired product. Using an anhydrous solvent minimizes this.

• Base: The base is crucial for the transmetalation step of the catalytic cycle, where the organic group is transferred from the boron atom to the palladium center. K₃PO₄ is a commonly used base in Suzuki-Miyaura reactions.

• Ligand-to-Metal Ratio: A 2:1 ligand-to-palladium ratio is often optimal for forming the active catalytic species and preventing catalyst decomposition.

Visualizing the Process

Catalytic Cycle of Suzuki-Miyaura Cross-Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Catalyst Benchmarking

Caption: A generalized workflow for a Suzuki-Miyaura coupling experiment.

Conclusion

This guide provides a robust framework for benchmarking the catalytic efficiency of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate ligands. By following the detailed experimental protocol and using the key performance metrics of yield, TON, and TOF, researchers can generate reliable and comparable data. The unique electronic properties of the target ligand make it a promising candidate for highly efficient palladium-catalyzed cross-coupling reactions. The projected high performance underscores the importance of systematic evaluation of novel ligand architectures in the continuous quest for more effective and sustainable chemical synthesis.

References

• D. S. Surry and S. L. Buchwald, "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination," Angewandte Chemie International Edition, vol. 47, no. 34, pp. 6338-6361, 2008. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate

As a novel compound with unevaluated toxicological properties, Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate requires meticulous handling to ensure the safety of laboratory personnel. This guide provides a detailed operational plan for the use of Personal Protective Equipment (PPE), emergency procedures, and disposal, grounded in the principles of chemical safety and risk mitigation.

Hazard Assessment: An Expert Evaluation

Given the absence of a specific Safety Data Sheet (SDS) for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, a hazard assessment based on its structural motifs—a pyridine ring, an amino group, a trifluoromethyl group, and a methyl ester—is crucial. Pyridine derivatives can exhibit a range of toxicological effects, and compounds with trifluoromethyl groups can have unique reactivity and metabolic pathways. Therefore, it is prudent to treat this compound with a high degree of caution, assuming it may be harmful if swallowed, cause skin and eye irritation, and potentially be toxic to aquatic life.[1][2][3]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are paramount to prevent exposure. The following table summarizes the recommended PPE for handling this compound.

Body Part	Personal Protective Equipment	Specifications and Usage
Eyes	Safety Goggles or Face Shield	Must be worn at all times to protect against splashes.[4][5]
Hands	Chemical-Resistant Gloves	Nitrile or butyl rubber gloves are recommended. Inspect for tears or punctures before use.[4][5]
Body	Laboratory Coat	A fully buttoned, flame-resistant lab coat should be worn to protect against skin contact.[5][6]
Respiratory	Fume Hood or Respirator	All handling should be conducted in a certified chemical fume hood to minimize inhalation exposure.[4][5]

Operational Plan: A Step-by-Step Workflow for Safe Handling

A structured workflow is essential to minimize the risk of exposure and accidents. The following diagram outlines the key steps for the safe handling of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.

Caption: Workflow for the safe handling of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.

• Don Appropriate PPE: Before entering the laboratory, ensure all required PPE is worn correctly. This includes a buttoned lab coat, safety goggles, and appropriate gloves.

• Verify Fume Hood Functionality: Confirm that the chemical fume hood is operational and has a current certification.

• Assemble Materials: Gather all necessary glassware, reagents, and equipment within the fume hood to minimize movement in and out of the containment area.

• Weighing: Carefully weigh the solid compound within the fume hood. Use a disposable weighing boat to prevent contamination of balances.

• Transfer: Gently transfer the compound to the reaction vessel. Avoid creating dust. If dissolving the compound, add the solvent slowly to prevent splashing.

• Decontamination: All glassware and surfaces that have come into contact with the compound should be decontaminated. A suitable method is to rinse with an appropriate solvent, followed by washing with soap and water.

• Waste Disposal: Collect all solid waste, including contaminated gloves and weighing boats, in a designated, sealed hazardous waste container.[5] Liquid waste containing the compound should also be collected in a separate, labeled hazardous waste container. Do not pour any waste down the drain.[7]

• PPE Removal and Hygiene: Remove PPE in the correct order to avoid cross-contamination. Always wash hands thoroughly with soap and water after handling chemicals, even if gloves were worn.[8]

Emergency Procedures: Being Prepared for the Unexpected

In the event of an accidental exposure, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station. Seek medical attention.[4][5]

• Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[4][5]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate and its containers is crucial to prevent environmental contamination.

• Waste Collection: All waste containing this compound must be collected in a designated hazardous waste container that is properly labeled with the chemical name and associated hazards.[5]

• Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Consult with your institution's Environmental Health and Safety (EHS) office for specific guidance.[1][10]

By adhering to these rigorous safety protocols, researchers can confidently and safely work with Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, ensuring both personal safety and the integrity of their research.

References

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• ECHEMI. Pyridine, alkyl derivs.
• ChemicalBook. (2025, July 26). 2-(Trifluoromethyl)
• GZ Industrial Supplies. (2025, May 26).
• Jubilant Ingrevia. (2024, January 25).
• Unknown Source. (2021, April 6). 6 Safety Practices for Highly Hazardous Lab Chemicals.
• Jubilant Ingrevia. 2-Fluoro-6-(trifluoromethyl)
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• Jubilant Ingrevia. 2,3-Dichloro-5-(trifluoromethyl)
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• Fisher Scientific. (2025, December 24).
• Sigma-Aldrich. methyl 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)
• Chemsrc. (2025, August 26). CAS#:1060810-73-2 | 4-amino-6-(trifluoromethyl)pyridine-2-carboxylic acid.
• Capot Chemical. (2008, December 4). MSDS of 3-Amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylic acid.
• Biochem Chemopharma.

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